NICKELCARBIDE

• CAS No.: 12012-02-1
• Molecular Formula: C10H8O2
• Synonyms: NICKELCARBIDE

Description

Historical Context of Transition metal Carbides in Materials Science

The journey into the world of transition metal carbides began in the late 19th and early 20th centuries. The French chemist Henri Moissan was a pioneer in this field, synthesizing a number of these refractory compounds in his newly developed arc furnace and documenting their exceptional properties. researchgate.net A significant milestone in the practical application of transition metal carbides was achieved by Karl Schroeter in the 1920s. aip.org His work on liquid-phase sintering of carbides with iron group metals led to the development of hardmetals, materials that successfully combined extreme hardness with toughness and continue to be vital in various industries. aip.org

A pivotal moment in the catalytic application of transition metal carbides occurred in 1973 when Levy and Boudart discovered that tungsten carbide exhibited "Pt-like" behavior, meaning it had catalytic properties similar to the much more expensive platinum group metals. americanelements.com This discovery opened a new avenue of research, positioning transition metal carbides as cost-effective alternatives for various catalytic processes. americanelements.comrsc.org The synthesis of these materials has also evolved significantly, from early high-temperature carburization methods to the more recent development of two-dimensional transition metal carbides known as MXenes, which have shown great promise in energy storage and other applications since their discovery in 2011. ontosight.aiosti.gov

Academic Significance of Nickel Carbide Systems

Nickel carbide has garnered considerable academic interest due to its distinct physicochemical properties and its potential in a wide array of applications. citedrive.com It is recognized for its hardness, high melting point, and wear resistance, making it a candidate for protective coatings and advanced composites. ontosight.aisamaterials.com The bonding in nickel carbide is a hybrid of covalent and metallic characteristics, which contributes to its unique electronic and structural properties. ontosight.ai

In the realm of catalysis, nickel carbide has demonstrated significant potential. It has been investigated for its activity in hydrocarbon reforming and syngas production. ontosight.ai More recent studies have highlighted its effectiveness as a catalyst for the selective hydrogenation of nitriles to primary amines, where it has shown higher activity than nickel nanoparticles. citedrive.com Furthermore, nickel carbide is being explored as a promising platinum-group-metal-free catalyst for the hydrogen oxidation reaction (HOR) in alkaline media, a critical component in the advancement of hydroxide-exchange membrane fuel cells. rsc.org The material also shows catalytic activity for the oxygen evolution reaction (OER). mdpi.com

Beyond catalysis, nickel carbide plays a crucial role as an intermediate phase in the synthesis of important carbon nanomaterials like graphene and carbon nanotubes (CNTs). osti.govresearchgate.net The formation and subsequent decomposition of metastable nickel carbide phases are critical steps in these processes. osti.gov The magnetic properties of nickel carbide nanoparticles have also attracted attention, with studies revealing behaviors such as superparamagnetism and enhanced coercivity, which are dependent on factors like carbon defects. aip.orgingentaconnect.com

Current Research Landscape and Emerging Trends in Nickel Carbide Studies

The current research on nickel carbide is vibrant and multifaceted, with a strong emphasis on nanomaterials. Scientists are actively developing various synthesis methods to produce nickel carbide in forms such as nanoparticles, nanobranches, and thin films with controlled size and morphology. rsc.orgrsc.orgingentaconnect.comrsc.org

A prominent trend is the use of phase and interface engineering to enhance the catalytic performance of nickel carbide. For instance, creating interfaces between nickel and nickel carbide (Ni/Ni3C) has been shown to significantly boost the activity for the hydrogen oxidation reaction. rsc.org This synergistic effect is attributed to optimized electron transfer and absorption strengths for reaction intermediates. rsc.org

The development of composite materials is another key area of research. Nickel carbide is often combined with other materials, such as being doped with other elements or integrated into composite structures, to further improve its catalytic or mechanical properties. mdpi.commdpi.com For example, iron-doped nickel carbide has been explored for its enhanced electrocatalytic performance. mdpi.com

Furthermore, there is growing interest in understanding the behavior of nickel carbide under extreme conditions. Recent studies have investigated the synthesis and stability of nickel carbide phases at very high pressures, relevant to geological conditions. nih.govmdpi.com Advanced in-situ characterization techniques, such as transmission electron microscopy, are being employed to observe the real-time transformation of nickel nanocrystals into nickel carbides at the atomic scale, providing unprecedented insights into the carbonization process. acs.org

Unaddressed Challenges and Future Research Motivations for Nickel Carbide

Despite the significant progress, several challenges and unanswered questions continue to drive research in the field of nickel carbide. A primary challenge is the inherent metastability of certain nickel carbide phases, particularly Ni3C, which tends to decompose at elevated temperatures. researchgate.netrsc.org This instability can be a limiting factor in high-temperature applications and presents an ongoing area for research into stabilizing these phases.

The precise mechanisms underlying the catalytic activity of nickel carbide in various reactions are still a subject of debate and require further investigation. mdpi.com A deeper understanding of the reaction pathways and the nature of the active sites is crucial for the rational design of more efficient catalysts.

Controlling the synthesis of nickel carbide to achieve specific stoichiometries, crystal structures, and high surface areas remains a significant challenge. mdpi.com Developing scalable and reproducible synthesis methods for high-quality nickel carbide nanomaterials is essential for their practical application.

Future research will likely focus on addressing these challenges through a combination of advanced synthesis techniques, in-depth characterization, and computational modeling. There is a need for more comprehensive studies on the fundamental properties and phase diagrams of the nickel-carbon system under a wider range of conditions. mdpi.comacs.org Overcoming these hurdles will unlock the full potential of nickel carbide for a new generation of advanced materials and catalytic technologies.

Advanced Synthetic Methodologies for Nickel Carbide Materials

High-Pressure and High-Temperature Synthesis of Novel Nickel Carbide Phases

The application of extreme pressure and temperature has been instrumental in discovering novel phases of nickel carbide that are not stable under ambient conditions. A significant breakthrough in this area is the synthesis of a cementite-type nickel carbide (Ni₃C) with an orthorhombic crystal structure. ntu.ac.ukmdpi.com This phase was created in a laser-heated diamond anvil cell (LHDAC) through the direct reaction of nickel powder with carbon from the diamond anvils. ntu.ac.ukskku.edu

The synthesis requires immense pressures, on the order of 184 GPa, and temperatures reaching approximately 3500 K. ntu.ac.uk In-situ synchrotron single-crystal X-ray diffraction confirmed the formation of the orthorhombic Ni₃C compound, which possesses the Pnma space group. ntu.ac.ukskku.edu This high-pressure phase is notable for its stability under compression and has been studied on decompression down to 84 GPa. ntu.ac.uk The discovery and characterization of such high-pressure phases are crucial for understanding the behavior of materials in extreme environments, such as the Earth's core. ntu.ac.ukskku.edu The mechanochemical treatment of nickel and carbon mixtures in a planetary ball mill also represents a high-pressure technique, leading to the formation of a metastable Ni₃C with a hexagonal structure. rsc.org

Table 1: High-Pressure Synthesis Conditions for Novel Nickel Carbide Phases

Pressure (GPa)	Temperature (K)	Method	Resulting Phase	Crystal Structure	Source
184(5)	3500(200)	Laser-Heated Diamond Anvil Cell (LHDAC)	Ni₃C	Orthorhombic (Cementite-type, Pnma)	ntu.ac.uk
>53	Not specified	Theoretical Prediction	Ni₃C	Orthorhombic (Pnma)	mdpi.com
Not specified (High Energy)	Ambient	Mechanochemical (Planetary Ball Mill)	Ni₃C	Hexagonal	rsc.org

Chemical Vapor Deposition (CVD) Approaches for Nickel Carbide Thin Films and Nanostructures

Chemical Vapor Deposition (CVD) and its variant, Atomic Layer Deposition (ALD), have emerged as powerful techniques for fabricating high-quality nickel carbide thin films and nanostructures with precise control over composition and morphology. These methods are essential for applications in electronics and catalysis where thin, uniform coatings are required.

Precursor Selection and Optimization for CVD of Nickel Carbide

The choice of precursor is a critical parameter in the CVD of nickel carbide, as it dictates the deposition temperature, film purity, and composition. Researchers have focused on developing oxygen-free precursors to prevent oxygen impurity incorporation into the films. google.com One successful class of precursors is nickel bis(diazabutadiene) compounds. mdpi.com

A new pulsed chemical vapor deposition (PCVD) process utilizes bis(1,4-di-tert-butyl-1,3-diazabutadienyl)nickel(II) as the metal precursor. google.comcambridge.org This process demonstrates how the choice of co-reactant and temperature can selectively yield either pure nickel or nickel carbide films. When molecular hydrogen (H₂) gas is used as the co-reactant at temperatures of 200°C or lower, face-centered cubic (fcc) nickel metal films with low carbon content are deposited. google.comcambridge.org However, by increasing the temperature to 220°C or higher, a rhombohedral Ni₃C phase begins to form. google.comcambridge.org

Alternatively, using a more reactive hydrogen plasma as the co-reactant results in the formation of the rhombohedral Ni₃C phase across the entire investigated temperature range of 140 to 250°C. google.comcambridge.org Similarly, an ALD process using bis(N,N′-di-tert-butylacetamidinato)nickel(II) and an H₂ plasma co-reactant also produces pure, crystalline Ni₃C thin films. researchgate.net

Table 2: Precursor Systems for CVD/ALD of Nickel Carbide

Precursor	Co-reactant	Temperature (°C)	Resulting Phase	Method	Source
bis(1,4-di-tert-butyl-1,3-diazabutadienyl)nickel(II)	H₂ gas	≤200	fcc-Nickel (low C)	PCVD	google.comcambridge.org
bis(1,4-di-tert-butyl-1,3-diazabutadienyl)nickel(II)	H₂ gas	≥220	fcc-Ni + Rhombohedral Ni₃C	PCVD	google.comcambridge.org
bis(1,4-di-tert-butyl-1,3-diazabutadienyl)nickel(II)	H₂ plasma	140-250	Rhombohedral Ni₃C	PCVD	google.comcambridge.org
bis(N,N′-di-tert-butylacetamidinato)nickel(II)	H₂ plasma	75-250	Rhombohedral Ni₃C	ALD	researchgate.net

Controlled Growth of Epitaxial Nickel Carbide Films

While the synthesis of single-crystal epitaxial nickel carbide films via CVD is not yet widely reported, significant progress has been made in the controlled growth of highly crystalline and conformal films. The ALD process, in particular, offers layer-by-layer growth, enabling the deposition of uniform Ni₃C films into deep, narrow trenches with aspect ratios as high as 20:1. researchgate.net This highlights the method's capability for creating highly conformal coatings on complex 3D architectures. researchgate.net

Control over the crystalline phase (fcc-Ni vs. rhombohedral Ni₃C) is achieved by tuning the deposition temperature and the reactivity of the co-reactant, as detailed in the previous section. google.comcambridge.org Furthermore, the deposition temperature has a pronounced effect on the film's microstructure; higher temperatures enhance surface atom diffusivity, leading to an increase in the grain size of the resulting polycrystalline films. google.com These methods provide a pathway for the controlled synthesis of crystalline nickel carbide films with specific phases and microstructures, which is a step toward achieving epitaxial growth.

Solution-Based Synthesis Routes for Nickel Carbide Nanoparticles

Solution-based methods offer a versatile and scalable approach for producing nickel carbide nanoparticles with well-defined sizes and morphologies at relatively mild temperatures compared to high-pressure or CVD techniques. acs.org

Solvothermal and Hydrothermal Techniques for Nickel Carbide Nanocrystals

Solvothermal synthesis involves the chemical reaction of precursors in a sealed, heated vessel using a non-aqueous solvent. Crystalline Ni₃C nanoparticles have been successfully prepared via the thermal decomposition of nickel precursors like nickel formate (B1220265) or nickel acetylacetonate (B107027) (Ni(acac)₂). researchgate.netrsc.org These reactions are typically conducted in high-boiling point solvents such as a mixture of oleylamine (B85491) and 1-octadecene (B91540) at temperatures around 250°C. researchgate.netrsc.org The coexistence of active nickel and active carbon from the organic ligands and solvents is crucial for the formation of the metastable Ni₃C phase.

A related technique, hydrothermal synthesis, uses water as the solvent. An ionic liquid-assisted hydrothermal method has been developed to produce Ni/Ni₃C core/shell hierarchical nanospheres at relatively low temperatures. In this process, an ionic liquid, 1-butyl-3-methylimidazolium acetate (B1210297), serves multiple roles in the synthesis, facilitating the formation of the core/shell nanoarchitecture.

Polyol Mediated Synthesis of Size and Morphology-Controlled Nickel Carbide Nanoparticles

The polyol method is a particularly effective solution-based route where a polyol, such as triethylene glycol (TEG) or tetraethylene glycol, acts as both the solvent and a reducing agent, and can also serve as a carbon source. This technique allows for excellent control over the size and morphology of the resulting Ni₃C nanoparticles.

In a typical synthesis, a nickel salt like nickel(II) nitrate (B79036) is refluxed in a polyol solution. The size and shape of the Ni₃C nanoparticles can be precisely controlled by adjusting the concentration of the nickel precursor and adding surfactants. For example, using triphenylphosphine (B44618) oxide (TPPO) as a surfactant allows for morphology control. The addition of polyvinylpyrrolidone (B124986) (PVP) as a dispersant has been shown to suppress nanoparticle aggregation and enhance the formation of the Ni₃C-type structure. The reaction kinetics, including temperature (250–300°C) and time, can be tuned to control the proportion of Ni to Ni₃C in the final product. Longer reaction times and higher temperatures favor a greater degree of carbon insertion, leading to a higher proportion of the Ni₃C phase.

Table 3: Parameters for Polyol Mediated Synthesis of Ni₃C Nanoparticles

Polyol	Nickel Precursor	Surfactant/Dispersant	Key Control Parameter	Effect	Source
Triethylene Glycol (TEG)	Ni(NO₃)₂	Triphenylphosphine Oxide (TPPO)	Concentration of Ni(NO₃)₂ and TPPO	Controls size and morphology
Triethylene Glycol (TEG)	Ni(NO₃)₂	None specified	Reaction temperature (250-290°C) and time (<20 min)	Controls the ratio of Ni to Ni₃C
Not specified	Nickel Salt	Polyvinylpyrrolidone (PVP)	Addition of PVP	Suppresses aggregation, enhances Ni₃C formation
Triethylene Glycol (TEG)	Ni Nanoparticles (pre-formed)	None specified	Carburization time (15-60 min) at 250°C	Controls thickness of Ni₃C shell in core-shell structures

Thermal Decomposition of Organometallic Precursors for Nickel Carbide Formation

The thermal decomposition of organometallic compounds is a versatile method for synthesizing nickel carbide materials, often in the form of nanoparticles or thin films. This technique relies on heating a precursor molecule containing nickel and carbon-based ligands to a temperature sufficient to break the chemical bonds, leading to the formation of a nickel carbide phase. The choice of precursor and the reaction conditions, such as temperature, heating rate, and atmosphere, are critical in determining the final product's phase, size, and purity.

One notable example is the synthesis of atomically ordered nickel carbide (Ni₃C) nanoparticles. rsc.orgresearchgate.net This process begins with the reduction of nickel cyclopentadienyl (B1206354) (NiCp₂) to create nickel clusters coordinated by cyclopentadienyl ligands (Ni-Cp). rsc.orgresearchgate.net These clusters are then subjected to thermal decomposition in a vacuum at 200°C, yielding Ni₃C nanoparticles with sizes smaller than 10 nm. researchgate.net

Another commonly used precursor is nickel(II) acetylacetonate (Ni(acac)₂). researchgate.net While its thermal decomposition is often employed to create pure nickel nanoparticles, adjusting the reaction conditions can promote carbide formation. For instance, increasing the reaction temperature to 285°C during the decomposition of Ni(acac)₂ in an oleylamine and octadecene mixture can lead to the generation of hexagonal close-packed (hcp) nickel nanoparticles coexisting with nickel carbide impurities. researchgate.net This indicates that higher thermal energy can facilitate the incorporation of carbon from the organic ligands into the nickel lattice. The thermal decomposition process is foundational to deposition techniques like Chemical Vapor Deposition (CVD), where precursor compounds are decomposed on a heated substrate to form a film. google.com For these applications, decomposition temperatures can range from approximately 100°C to 700°C. google.com

Table 1: Examples of Thermal Decomposition for Nickel Carbide Synthesis

Organometallic Precursor	Synthesis Method	Decomposition Temperature	Resulting Product
Nickel Cyclopentadienyl (NiCp₂)	Reduction followed by thermal decomposition in vacuum	200°C	Atomically ordered Ni₃C nanoparticles (<10 nm) researchgate.net
Nickel(II) Acetylacetonate (Ni(acac)₂)	Thermal decomposition in oleylamine/octadecene	285°C	hcp Nickel nanoparticles with nickel carbide impurities researchgate.net

Mechanochemical Synthesis of Non-Equilibrium Nickel Carbide Phases

Mechanochemistry utilizes mechanical energy, typically from high-energy ball milling, to induce chemical reactions and phase transformations in solids. This approach is particularly effective for synthesizing non-equilibrium and metastable phases that are inaccessible through conventional thermal methods. gotrawama.eu The process involves repeated fracturing and cold-welding of powder particles, which creates defects, increases the reaction interface, and provides the activation energy for carbide formation. gotrawama.eu

Research has demonstrated the synthesis of nonequilibrium Ni(C) solid solutions, supersaturated with up to 10.2 at% carbon, through the mechanochemical treatment of nickel and carbon powder mixtures. researchgate.net This method can also be used to produce the well-known metastable hexagonal (hcp) Ni₃C carbide by the mechanical alloying of nickel and graphite (B72142) powders. researchgate.net

The nature of the carbon source significantly influences the final product. The mechanical alloying of a mixture of nickel powder and multi-walled carbon nanotubes in a high-energy planetary ball mill can produce nanocrystalline nickel carbide (NiCₓ, where x < 0.33) with a defective cubic sphalerite-type structure. researchgate.net During milling, the nanotubes are destroyed, and the resulting amorphized carbon atoms diffuse into the nickel crystal lattice. researchgate.net This contrasts with the use of graphite, which tends to form the hexagonal Ni₃C phase under similar conditions. researchgate.net The process highlights the ability of mechanochemistry to drive reactions under non-equilibrium conditions, leading to novel material phases. gotrawama.eu

Table 2: Mechanochemical Synthesis of Non-Equilibrium Nickel Carbides

Reactants	Milling Equipment	Milling Conditions	Resulting Non-Equilibrium Phase
Nickel and Carbon powders	Not specified	Not specified	Ni(C) solid solutions supersaturated with carbon researchgate.net
Nickel and Graphite powders	Planetary ball mill	Mechanical alloying	Metastable hexagonal (hcp) Ni₃C researchgate.net

Template-Assisted Synthesis Strategies for Structured Nickel Carbide Materials

Template-assisted synthesis is a powerful strategy for controlling the morphology, porosity, and architecture of materials at the nanoscale. rsc.org This method uses a pre-existing nanostructured material (the template) to direct the formation of the desired product. The template can be "hard," such as porous alumina (B75360), or "soft" and sacrificial, like metal-organic frameworks (MOFs).

A prominent example involves using nickel-incorporated ZIF-8 (a type of MOF) as a self-sacrificial template. researchgate.netrsc.org When these Ni/Zn ZIF-8 frameworks are subjected to heat treatment between 800°C and 1000°C, they decompose in a controlled manner. rsc.org The process yields Ni,N co-doped porous carbon structures containing active nickel carbide sites. researchgate.netrsc.org The original ZIF-8 structure directs the formation of a highly porous carbon matrix, while the incorporated nickel atoms serve as nucleation points for the in-situ formation of carbide. Using a composite of ZIF-8 with graphitic carbon nitride (g-C₃N₄) as a template can further refine the architecture, leading to heteroporous sheet-like structures. rsc.org

Hard templates, such as porous anodized alumina oxide (AAO), are also employed. While often used to create metallic nanowires via electrodeposition, these templates can confine the growth of carbon shells around the nickel structures. Subsequent thermal treatment can then convert the nickel or the nickel-carbon interface into nickel carbide, resulting in materials like core-shell nanowires or nanotubes with embedded carbide phases. This template-confined growth methodology is highly effective for creating materials with high surface area and well-defined structures. rsc.org

Table 3: Template-Assisted Synthesis of Structured Nickel Carbides

Template Type	Nickel Source / Precursor	Synthesis Process	Resulting Structured Material
Sacrificial MOF (Ni/Zn ZIF-8)	Nickel incorporated in ZIF-8 framework	High-temperature heat treatment (800-1000°C)	Ni,N co-doped porous carbon with Ni-C active sites rsc.org
Sacrificial MOF composite (Ni/Zn ZIF-8@g-C₃N₄)	Nickel incorporated in ZIF-8 framework	Controlled decomposition of the composite template	Heteroporous sheet-like carbon architecture with Ni-C sites rsc.org

Electrochemical Synthesis Routes for Nickel Carbide Nanomaterials

Electrochemical synthesis offers a room-temperature, solution-based route for producing nanomaterials with high purity and controlled morphology. While direct electrochemical synthesis of nickel carbide is an emerging field, related methods show significant promise. The primary approach involves the electrodeposition of nickel nanomaterials, which can then be converted to carbides, or the direct formation of carbides under specific electrochemical conditions.

Nickel and iron nanoparticles, for example, have been electrochemically synthesized from their triflate salts in a hydrophobic ionic liquid. mdpi.com Such methods can produce nickel nanoparticles that serve as ideal precursors for subsequent carburization processes. The advantage of electrodeposition is the ability to control particle size and to deposit materials onto conductive substrates with high precision. mdpi.com

More directly, research has pointed towards carbide-nucleated electrochemical growth. One study mentions the carbide-nucleated growth of ferromagnetic carbon nanotubes from the electrochemical reduction of CO₂. mdpi.com This suggests that under the right conditions of potential, electrolyte, and carbon source (like CO₂ or dissolved carbon species), a nickel electrode could facilitate the nucleation and growth of nickel carbide phases directly on its surface. The electrocatalytic properties of pre-synthesized Ni₃C nanoparticles have been studied extensively, particularly for the electrooxidation of sodium borohydride, demonstrating their stability and activity in electrochemical environments. rsc.orgresearchgate.net This stability is a key requirement for materials synthesized electrochemically, indicating the feasibility of forming and utilizing nickel carbide in electrochemical systems.

Table 4: Electrochemical Routes Relevant to Nickel Carbide Synthesis

Electrochemical Method	Electrolyte / Precursor	Key Parameters	Resulting Material / Product
Electrodeposition	Nickel triflate in a triflate ionic liquid	Not specified	Nickel nanoparticles (precursor for carbide) mdpi.com
Electrodeposition	Nickel acetate in [BMIM][NTf₂] ionic liquid	Not specified	Nickel oxide nanolayers (can be precursor) mdpi.com
Electrocatalysis (using pre-made carbide)	0.1 M NaOH + 0.1 M NaBH₄	Potential scan for cyclic voltammetry	Demonstrates stability of Ni₃C in electrochemical environments researchgate.net

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Crystallographic and Microstructural Investigations of Nickel Carbide Systems

Advanced X-ray Diffraction (XRD) Studies of Nickel Carbide

X-ray diffraction is a cornerstone technique for the crystallographic analysis of nickel carbide (Ni₃C). It allows for the identification of crystal structures, the quantification of different phases, and the in-situ observation of structural changes under various conditions.

Rietveld refinement is a powerful method applied to powder X-ray diffraction data to perform quantitative phase analysis. This technique involves fitting a calculated diffraction pattern to the entire experimental pattern, allowing for the precise determination of phase fractions, lattice parameters, and other structural details. researchgate.netubharajaya.ac.idipme.ru

In studies of nickel-carbon systems, Rietveld refinement has been instrumental in quantifying the transformation of metastable Ni₃C to face-centered cubic (fcc) Ni. For instance, in nanocomposite thin films, in-situ XRD data analyzed via Rietveld refinement revealed that as-deposited films were essentially phase-pure Ni₃C. acs.org Upon annealing, the method was used to track the evolution of phase abundance, showing the onset of the Ni₃C to fcc Ni transformation at 300 °C. acs.org The refinement can also place an upper bound on the content of phases that might be "hidden" in the signal noise; for example, it indicated a maximum of <7 wt% for any initial fcc Ni phase in as-deposited films. acs.org After cooling from high-temperature annealing (800 °C), Rietveld analysis of the resulting fcc Ni lattice constant (0.35255 ± 0.00005 nm) allowed for the estimation of carbon content within the nickel lattice, which was found to be 0.19 ± 0.07 atom %. acs.org

The accuracy of the Rietveld method is crucial for understanding the composition of complex materials. It has been successfully used for quantitative analysis of various carbides and phases in steels and other alloys. researchgate.net The method's main advantage lies in its use of the entire diffraction pattern, which provides a more comprehensive analysis than methods based on single diffraction lines. ipme.ru

Table 1: Quantitative Phase Analysis of Ni₃C Transformation via Rietveld Refinement This table is interactive. You can sort and filter the data by clicking on the column headers.

Annealing Temperature (°C)	Phase	Abundance (wt%)	Lattice Parameter (fcc Ni, nm)	Reference
As-deposited	Ni₃C	>93%	N/A	acs.org
250	Ni₃C	>93%	N/A	acs.org
300 (onset of transformation)	Ni₃C & fcc Ni	Evolving	N/A	acs.org

In-situ XRD experiments conducted at high temperatures and high pressures are critical for observing the dynamic behavior and phase stability of nickel carbide under extreme conditions. These techniques allow for real-time monitoring of structural transformations as they occur. geoscienceworld.orgresearchgate.netaip.org

High-pressure studies have revealed the formation of novel nickel carbide phases. For example, a cementite-type orthorhombic Ni₃C (space group Pnma) was synthesized by directly reacting nickel powder with carbon from diamond anvils at pressures of 184(5) GPa and temperatures of 3500(200) K in a diamond anvil cell (DAC). mdpi.com The formation and structure of this high-pressure phase were characterized using in-situ synchrotron single-crystal X-ray diffraction. mdpi.com

In-situ high-temperature XRD is used to study the thermal stability and decomposition pathways of metastable Ni₃C. Studies on nanocomposite thin films of Ni₃C nanocrystals in an amorphous carbon matrix showed an isothermal decomposition of Ni₃C into fcc Ni and amorphous carbon at a relatively low annealing temperature of 300 °C. researchgate.net Further heating to higher temperatures (400-800 °C) initiated a Ni-catalyzed graphitization of the carbon matrix. researchgate.net These in-situ observations are crucial for understanding the processing and operational limits of materials containing nickel carbide. acs.orgresearchgate.net

The high intensity and resolution of synchrotron X-ray sources provide unparalleled detail in crystallographic studies, making them ideal for the structural elucidation of complex materials like nickel carbide. geoscienceworld.orgresearchgate.net

Synchrotron radiation was essential in solving the crystal structure of the high-pressure cementite-type Ni₃C. The experiments, conducted in a laser-heated diamond anvil cell, allowed for the collection of high-quality single-crystal diffraction data at 184(5) GPa. mdpi.com The data enabled the solution and refinement of the orthorhombic structure, revealing lattice parameters of a = 4.520(3) Å, b = 5.8014(17) Å, and c = 4.009(4) Å at that pressure. The structure consists of distorted trigonal prisms formed by six nickel atoms coordinating a carbon atom, with Ni-C distances ranging from 1.760(19) to 1.830(16) Å. mdpi.com This contrasts with the previously known trigonal Ni₃C (space group R-3c), which is built from CNi₆ octahedra. mdpi.com

In-situ synchrotron XRD has also been employed to monitor phase transitions in metastable nickel carbide nanocomposites during thermal processing, providing high-quality data on the transformation kinetics from Ni₃C to fcc Ni. acs.orgmpg.de

Table 2: Crystallographic Data for High-Pressure Ni₃C from Synchrotron XRD This table is interactive. You can sort and filter the data by clicking on the column headers.

Parameter	Value	Pressure (GPa)	Temperature (K)	Reference
Crystal System	Orthorhombic	184(5)	293	mdpi.com
Space Group	Pnma	184(5)	293	mdpi.com
Lattice Parameter a (Å)	4.520(3)	184(5)	293
Lattice Parameter b (Å)	5.8014(17)	184(5)	293
Lattice Parameter c (Å)	4.009(4)	184(5)	293

In-situ High-Temperature and High-Pressure X-ray Diffraction for Phase Transitions

Electron Microscopy for Microstructural Characterization of Nickel Carbide

Electron microscopy techniques are indispensable for visualizing the microstructure of nickel carbide, offering high-resolution imaging of its morphology, crystal lattice, and any defects present.

HRTEM provides direct imaging of the atomic lattice, making it a powerful tool for examining the crystal structure and defects in nickel carbide nanoparticles and films. beilstein-journals.org

HRTEM studies have been used to characterize the particle size and morphology of synthesized nickel carbide nanoparticles. aip.org For example, images of rhombohedral Ni₃Cₓ (x=1.5) nanoparticles confirmed their structure. researchgate.net In studies of sputtered W-Ni-C films, TEM analysis during in-situ annealing revealed the development of a two-phase structure of α-Ni and MC (metal carbide) from an amorphous state. uc.pt The α-Ni crystals were observed to be faulted, with twinning on the {111} planes, while the MC structure showed a high density of stacking faults on the {1100} planes. uc.pt These direct observations of lattice defects are crucial for understanding the mechanical and physical properties of the material.

SEM is widely used to investigate the surface morphology and microstructure of materials over a larger area than TEM. It provides valuable information on grain size, shape, and distribution.

In the study of nickel-based superalloys, SEM is used to observe the morphology of carbides, which can vary significantly with composition and processing conditions. jmst.orgustb.edu.cnscientific.net For instance, in Ni-Cr-Fe-W-Al alloys, SEM images showed that the morphology of intergranular carbides changed from script-like to semi-continuous and particle-like as the carbon content increased. researchgate.netresearchgate.net At higher carbon concentrations, blocky carbides were observed both at grain boundaries and within the matrix. researchgate.net Deep-etched samples observed with SEM can reveal the three-dimensional morphology of these carbides, showing an evolution from octahedral to dendritic shapes. jmst.org The morphology and distribution of these carbides have a significant impact on the mechanical properties, such as stress rupture life, of the alloys. scientific.net

Table 3: Compound Names Mentioned

Compound Name	Formula
Nickel Carbide	Ni₃C
Nickel	Ni
Carbon	C
Nickel Oxide	NiO
Tungsten Carbide	WC
Aluminum Oxide	Al₂O₃
Titanium Carbide	TiC
Iron Carbide	Fe₃C, Fe₇C₃
Cohenite	(Fe,Ni)₃C
Boron Oxide	B₂O₃
Hexagonal Boron Nitride	h-BN
Cubic Boron-Carbon-Nitride	c-BCN
Nepheline	(Na,K)AlSiO₄

Electron Energy Loss Spectroscopy (EELS) for Elemental and Bonding Information

Electron Energy Loss Spectroscopy (EELS) is a powerful analytical technique, often integrated into a transmission electron microscope (TEM), that provides valuable insights into the elemental composition and chemical bonding of materials at the nanoscale. eels.infonumberanalytics.com The technique analyzes the energy distribution of electrons that have inelastically scattered after passing through a thin sample. wikipedia.org This energy loss is characteristic of the atoms present and their bonding environment.

In the context of nickel carbide (Ni₃C), EELS can be used to confirm the presence of nickel and carbon. pensoft.netustc.edu.cn The core-loss region of an EELS spectrum displays ionization edges, which correspond to the energy required to excite a core electron to an unoccupied state. eels.info For carbon, the K-edge is a prominent feature. The fine structure near the onset of this edge, known as the Electron Energy-Loss Near-Edge Structure (ELNES), provides information about the local atomic environment, including bonding and oxidation state. numberanalytics.comuni-paderborn.de

Studies on carbon-nickel composite thin films have utilized EELS to analyze the C K-edge fine structures. researchgate.net The shape and position of these fine structures are correlated with the local nickel content, providing a means to distinguish between different carbonaceous phases and nickel carbide. researchgate.net For instance, the carbon Auger electron signal in Ni₃C has a characteristic shape that allows for its identification. mst.edu The near-edge fine structure can reveal details about the unoccupied density of states, which is influenced by the bonding between nickel and carbon atoms. uni-paderborn.de

It is important to note that sample thickness can affect EELS data, as multiple inelastic scattering events can reduce the signal-to-background ratio of the ionization edges. eels.info

Table 1: Key EELS Features for Nickel Carbide Analysis

EELS Feature	Information Provided	Relevance to Nickel Carbide
Core-Loss Edges	Elemental composition	Detection of Nickel (Ni) and Carbon (C) edges. eels.infowikipedia.org
Near-Edge Fine Structure (ELNES)	Bonding, oxidation state, unoccupied density of states	Characterization of the Ni-C bonding environment and distinguishing Ni₃C from other phases. numberanalytics.comuni-paderborn.de
C K-edge Fine Structure	Local carbon environment	Correlation with local nickel content to identify nickel carbide. researchgate.net

Selected Area Electron Diffraction (SAED) for Crystallographic Orientation

Selected Area Electron Diffraction (SAED) is a crucial transmission electron microscopy (TEM) technique for determining the crystal structure and crystallographic orientation of materials. uu.nl By directing a parallel electron beam onto a specific area of the sample and observing the resulting diffraction pattern, the arrangement of atoms within the crystal lattice can be deduced. uu.nl

In the study of nickel carbide, SAED has been instrumental in identifying the presence and orientation of various nickel carbide phases. For the common metastable phase, Ni₃C, which possesses a rhombohedral or hexagonal crystal structure, SAED patterns can be indexed to specific crystallographic planes. researchgate.netjps.or.jpresearchgate.net For example, diffraction spots corresponding to the (006) planes of rhombohedral Ni₃C have been identified in nanocrystalline samples. researchgate.net The analysis of multiple SAED patterns taken from different tilt angles allows for the reconstruction of the reciprocal lattice and determination of the lattice parameters. imr.ac.cn

SAED is also used to track phase transformations in nickel-carbon systems. For instance, the transition from Ni₃C to face-centered cubic (fcc) Ni upon annealing can be clearly observed through changes in the SAED patterns. nih.gov In composite materials, SAED helps to distinguish between crystalline nickel carbide and other phases, such as amorphous carbon or fcc nickel. aip.org The technique can confirm the formation of Ni₃C in various synthesis methods, including the carburization of nickel films and mechanical alloying. mst.eduunl.edu

Table 2: Representative SAED Findings for Nickel Carbide

Nickel Carbide Phase	Crystal System	Observed Diffraction Planes/Rings	Reference
Ni₃C	Rhombohedral/Hexagonal	(006), (110), (113), (116), (300), (119)	researchgate.netnih.gov
Ni₃C	Hexagonal	Indexed to fundamental Ni₃C lines	researchgate.netunl.edu
Ni₃C in Ni-CNTs/Cu composite	-	Interfacial Ni₃C products identified	nih.gov

Grain Boundary and Interfacial Microstructure in Nickel-Carbide Composites

In nickel-based superalloys, carbides often precipitate at grain boundaries, which can significantly affect the mechanical properties. researchgate.netresearchgate.net The type, morphology, and distribution of these carbides are crucial. For example, in some nickel alloys, M₂₃C₆ carbides are found to precipitate at grain boundaries. researchgate.netresearchgate.net The orientation relationship between the carbide precipitates and the matrix grains is a key factor influencing the properties of the grain boundary. researchgate.net

In composites specifically designed to leverage the properties of nickel carbide, the interface is engineered for optimal performance. For instance, in Ni/Ni₃C core-shell nanoparticles, a distinct interface exists between the nickel core and the nickel carbide shell. nih.gov The nature of this interface, including its coherency and the presence of any interfacial defects, will dictate properties like charge transfer and catalytic activity.

Recent research has highlighted the importance of the Ni/Ni₃C interface in catalysis. rsc.org The synergistic effect at the interface between metallic nickel and Ni₃C can enhance catalytic performance for reactions like hydrogen oxidation. rsc.org This is attributed to electronic rearrangements at the interface, where charge can transfer between the two phases. mdpi.com In carbon nanotube (CNT) reinforced copper composites, decorating the CNTs with nickel leads to the formation of Ni₃C at the interface, which improves the interfacial bonding and load transfer between the CNTs and the copper matrix. nih.gov

Theoretical and Computational Modeling of Nickel Carbide

Density Functional Theory (DFT) Applications to Nickel Carbide

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been extensively applied to study various aspects of nickel carbides.

DFT calculations have been employed to determine the electronic band structure of different nickel carbide phases. These calculations reveal the metallic character of NiC, Ni2C, and Ni3C. researchgate.net For Ni3C, the density of states (DOS) at the Fermi level is primarily contributed by Ni 3d orbitals, with smaller contributions from Ni 4s and C 2p states. arxiv.org In Ni2C, there is a very low density of states around the Fermi energy. arxiv.org The analysis of the electronic structure helps in understanding the electrical conductivity and bonding characteristics of these materials. hzdr.de Studies have shown that the electronic density of states around the Fermi level in Ni3C, Ni2C, and NiC does not significantly change under mechanical strains of up to 1%, which correspond to stresses up to 3 GPa. hzdr.de

The thermodynamic stability of various nickel carbide stoichiometries has been a subject of numerous DFT studies. These calculations consistently show that nickel carbides are metastable at standard conditions. arxiv.orghzdr.de The calculated formation energies for NiC, Ni2C, and Ni3C are reported to be 48.6, 7.9, and 6.4 kcal/mol, respectively, with respect to face-centered cubic (fcc) Ni and graphite (B72142). researchgate.net Another study reported a formation enthalpy of 6.3 kcal/mol for Ni3C. hzdr.de These positive formation energies indicate that their formation from elemental nickel and carbon is not spontaneous under normal conditions. researchgate.net High-pressure studies using DFT have predicted that Ni3C with a cementite-type structure (Pnma) becomes stable above 53 GPa. rsc.orgnih.gov This theoretical prediction is supported by experimental synthesis of Ni3C at 184 GPa. researchgate.net

Calculated Formation Energies of Nickel Carbides

Compound	Formation Energy (kcal/mol)	Reference
NiC	48.6	researchgate.net
Ni2C	7.9	researchgate.net
Ni3C	6.4	researchgate.net
Ni3C	6.3	hzdr.de

DFT, often combined with crystal structure prediction algorithms like USPEX and AIRSS, has been instrumental in identifying the most stable crystal structures of nickel carbide phases. rsc.org For Ni3C, a rhombohedral structure (space group R-3c) and a cementite-type orthorhombic structure (space group Pnma) have been investigated. researchgate.netdtic.mil The Pnma structure is predicted to be the stable high-pressure phase. rsc.orgnih.gov For Ni2C, a simple orthorhombic lattice has been identified as the most stable ground-state arrangement. researchgate.net DFT calculations also provide accurate predictions of lattice parameters. For instance, for Ni3C in the hexagonal setting, the calculated lattice parameters are a = 4.60 Å and c = 13.00 Å, which are in good agreement with experimental values. hzdr.de For NiC with a rocksalt structure, a lattice parameter of 4.073 Å has been calculated. researchgate.net

Predicted Crystal Structures and Lattice Parameters of Nickel Carbides

Compound	Crystal Structure	Space Group	Calculated Lattice Parameters (Å)	Reference
NiC	Rocksalt	Fm-3m	a = 4.073	researchgate.net
Ni2C	Orthorhombic	Pmnn (No. 58) / Pnma (No. 62)	-	researchgate.nethzdr.de
Ni3C	Orthorhombic (Cementite-type)	Pnma	a = 4.519, b = 5.076, c = 6.634 (at 184 GPa)	researchgate.net
Ni3C	Hexagonal	R-3c	a = 4.60, c = 13.00	hzdr.de

DFT calculations are crucial for studying the adsorption of atoms and molecules on nickel carbide surfaces, which is particularly relevant for catalysis. Studies have investigated the formation of surface nickel carbide (Ni2C) on Ni(111) surfaces during processes like graphene growth. researchgate.net The stability of the surface carbide phase and the binding energies of adsorbates are calculated to understand the surface reactivity. researchgate.net For instance, the adsorption of furfural (B47365) on Ni(119) surfaces has been studied, revealing that step sites and the formation of nickel carbide influence reaction selectivity. nih.govacs.org DFT has also been used to study the interaction of cobalt with Ni(100) and Ni2C surfaces, showing that a carbide monolayer can improve the stability of cobalt adatoms against dissolution into the nickel substrate. cnr.it The adsorption energy of a single carbon atom is often used as a descriptor for coke formation on nickel and nickel carbide surfaces in reactions like dry reforming of methane (B114726). researchgate.net

Prediction of Crystal Structures and Lattice Parameters of Nickel Carbide Phases

Molecular Dynamics (MD) Simulations for Dynamic Behavior and Diffusion in Nickel Carbide Systems

Molecular Dynamics (MD) simulations provide a way to study the time evolution of atomic systems, offering insights into dynamic processes like diffusion and structural transformations. Quantum chemical molecular dynamics (QM/MD) simulations have been used to investigate the formation of graphene from amorphous nickel carbides (Ni3C, Ni2C, and NiC). acs.org These simulations show rapid carbon precipitation from the nickel carbide phase, leading to a segregated nickel-carbon structure. acs.org Classical MD simulations, using empirical potentials, have also been employed to study carbon precipitation and graphene formation from Ni carbide, highlighting the dependence on carbon concentration. researchgate.net

Ab initio molecular dynamics (AIMD) has been utilized to assess self- and impurity diffusion coefficients in liquid nickel systems, which is relevant for understanding processes in Ni-based superalloys and cemented carbides. aip.orgnih.gov These simulations can determine diffusion coefficients for elements like carbon in liquid nickel at various temperatures. aip.orgnih.gov For instance, the diffusion of carbon in liquid nickel is found to be faster than in liquid cobalt. aip.org

First-Principles Calculations for Interatomic Potentials and Bonding Analysis

First-principles calculations, primarily based on DFT, are fundamental for developing accurate interatomic potentials used in large-scale MD simulations. mdpi.com These potentials are designed to reproduce properties calculated from first principles, such as formation energies, lattice parameters, and elastic constants. nist.gov

Bonding analysis derived from first-principles calculations reveals the nature of the chemical bonds within nickel carbides. The analysis of the projected density of states (pDOS) shows hybridization between Ni d-orbitals and C p-orbitals, indicating covalent character in the Ni-C bonds. rsc.org For Ni3C, the Ni 3d states are located below the Fermi energy, and the bonding band is composed of C 2p and hybrid Ni states. arxiv.orghzdr.de First-principles calculations have also been used to compare the adhesion energy between carbon nanotubes (CNTs) and pure Ni clusters versus Ni-carbide clusters, finding that the adhesion is slightly stronger for pure Ni, though the difference is small. researchgate.net

Computational Prediction of Novel and Metastable Nickel Carbide Phases

Computational methods, particularly those based on density functional theory (DFT), have become instrumental in predicting the existence and stability of novel and metastable nickel carbide phases, especially under high-pressure conditions. These theoretical studies complement experimental work by exploring vast phase spaces and identifying potentially synthesizable compounds.

A significant focus of computational prediction has been the Ni-C system under high pressure. Theoretical studies employing crystal structure prediction algorithms have been conducted to search for stable compounds in the Ni-C system at pressures ranging from 0 to 100 GPa. buketov.edu.kz One of the key findings from these studies is the prediction of a stable Ni3C compound with a cementite structure. buketov.edu.kz This nickel carbide is predicted to form from the reaction of nickel and carbon at pressures above 23 GPa and remains stable up to at least 100 GPa. buketov.edu.kz Phonon spectra calculations have confirmed the dynamical stability of this Ni3C phase, as indicated by the absence of imaginary modes. buketov.edu.kz

In addition to stable phases, computational efforts have also shed light on metastable nickel carbides. For instance, the orthorhombic Ni7C3-Pbca has been identified as the most energetically favorable modification of metastable Ni7C3. buketov.edu.kz Similarly, for the metastable NiC, the orthorhombic NiC-Pbca structure is predicted to be the most energetically favorable. buketov.edu.kz

Systematic DFT studies have been performed to understand the stability and electronic structure of various nickel carbide stoichiometries, including NiC, Ni2C, and Ni3C. researchgate.net One such comprehensive study involved the analysis of 28 different trial structures for Ni2C, revealing that the most stable ground state arrangement for Ni2C is a simple orthorhombic lattice with metallic character. researchgate.net The calculated formation energies provide insights into the relative stability of these carbides. researchgate.net

The investigation of metastable phases is crucial as they can exhibit unique properties and are often formed during non-equilibrium synthesis processes. acs.org For example, nanocomposite thin films containing metastable Ni3C nanocrystals in an amorphous carbon matrix have been studied. nih.gov Upon annealing at 300 °C, this metastable Ni3C decomposes into face-centered-cubic (fcc) Ni and amorphous carbon. acs.orgnih.gov Further annealing at higher temperatures (400–800 °C) leads to Ni-catalyzed graphitization of the carbon matrix. nih.gov

The computational prediction of these novel and metastable phases not only expands our fundamental understanding of the Ni-C system but also provides targets for experimental synthesis. The interplay between theoretical predictions and experimental validation is key to discovering new materials with desired properties.

Table 1: Predicted Stable and Metastable Nickel Carbide Phases

Compound	Predicted Structure	Stability	Pressure Range (GPa)	Key Findings
Ni3C	Cementite	Stable	> 23	Dynamically stable, non-magnetic. buketov.edu.kz
Ni7C3	Orthorhombic (Pbca)	Metastable	-	Most energetically favorable metastable modification. buketov.edu.kz
NiC	Orthorhombic (Pbca)	Metastable	-	Most energetically favorable metastable modification. buketov.edu.kz
Ni2C	Orthorhombic	Metastable	-	Most stable ground state arrangement for this stoichiometry. researchgate.net

Machine Learning and Artificial Intelligence in Nickel Carbide Materials Design

Machine learning (ML) and artificial intelligence (AI) are rapidly emerging as powerful tools to accelerate the design and discovery of new materials, including nickel-based alloys and carbides. These computational approaches can analyze vast datasets to identify complex relationships between composition, processing, and properties, thereby guiding experimental efforts more efficiently than traditional trial-and-error methods. mpie.deentalpic.ai

In the context of nickel-based systems, ML models have been developed to predict various material properties. For instance, artificial neural networks (ANNs) have been trained on existing materials data to predict properties like fatigue life, yield strength, and phase stability as a function of composition and heat treatment. researchgate.net This allows for the optimization of material properties to meet specific target criteria. researchgate.net Some research has focused on designing new polycrystalline nickel-base superalloys with an optimal combination of properties such as cost, density, and mechanical performance. researchgate.net

ML frameworks are being created to establish a bidirectional relationship between composition and properties. mdpi.com A "Composition-to-Properties" model can predict mechanical and physical properties from a known alloy composition. mdpi.com Conversely, a "Properties-to-Composition" model can suggest novel compositions to achieve desired properties. mdpi.com These models can also provide insights into the influence of individual elements on the final properties. For example, in nickel superalloys, elements like Niobium (Nb) and Tantalum (Ta) are known to form carbides that can enhance high-temperature strength. mdpi.com

For carbide materials specifically, ML models are being developed to discover new high-entropy ceramic carbides (HECCs). researchgate.net By building models based on the attributes of HECCs and their constituent precursors, researchers have achieved high prediction accuracy for identifying single-phase HECCs. researchgate.net This enables the high-throughput screening of immense compositional spaces to identify promising new materials. researchgate.net

Table 2: Applications of AI/ML in Nickel-Based Materials Design

Application Area	AI/ML Technique	Objective	Example Finding
Alloy Design	Artificial Neural Networks (ANN)	Predict mechanical properties based on composition and heat treatment. researchgate.net	Optimized compositions for nickel-base superalloys with enhanced fatigue life and strength. researchgate.net
Property Prediction	Bidirectional ML Frameworks	Predict properties from composition and vice-versa. mdpi.com	Identified Nb and Ta as key carbide-forming elements for improving high-temperature strength in nickel superalloys. mdpi.com
Novel Material Generation	Generative AI (e.g., MatterGen)	Directly generate novel material structures based on design criteria. microsoft.com	Generation of new, theoretically stable inorganic materials. entalpic.aimicrosoft.com
High-Entropy Carbide Discovery	Machine Learning Models	Predict single-phase probability in high-entropy ceramic carbides. researchgate.net	High-throughput screening and identification of novel single-phase HECCs. researchgate.net
Automated Experimentation	AI-Driven Autonomous Labs (e.g., Polybot)	Accelerate material synthesis and characterization through automated workflows. uchicago.edu	Efficient exploration of processing parameters for thin film fabrication. uchicago.edu

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Spectroscopic Characterization of Electronic and Vibrational States in Nickel Carbide

X-ray Photoelectron Spectroscopy (XPS) for Surface Composition and Oxidation States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and chemical states of the near-surface region of a material. acs.orgresearchgate.net For nickel carbide, XPS is instrumental in identifying the oxidation states of nickel and the bonding environment of carbon.

In studies of Ni-C nanocomposites, the Ni 2p and C 1s core level spectra are of particular interest. The Ni 2p spectrum often reveals multiple components corresponding to different chemical states. For instance, metallic nickel (Ni⁰) is typically observed with a Ni 2p₃/₂ peak at a binding energy of approximately 852.3 eV to 852.6 eV. researchgate.netsurfacesciencewestern.com In the presence of carbidic bonding, a shift to higher binding energy is often observed. For Ni₃C, the Ni 2p₃/₂ peak has been identified at around 853.4 eV. acs.org Other studies on Ni₁₋ₓCₓ thin films have shown a systematic shift in the Ni 2p₃/₂ peak from 852.7 eV to 853.1 eV with increasing carbon content, which is consistent with the formation of a Ni-C phase. martinmagnuson.com Surface oxidation can also be identified, with Ni²⁺ species appearing at higher binding energies, typically between 853.9 eV and 856.1 eV, often accompanied by characteristic satellite peaks. acs.orgresearchgate.netsurfacesciencewestern.com

The C 1s spectrum provides complementary information. Carbidic carbon in nickel carbide is characterized by a peak at a lower binding energy compared to graphitic or adventitious carbon. Reports indicate the carbidic C 1s peak for Ni₃C appears at approximately 283.0 eV. acs.org In Ni₁₋ₓCₓ films, a peak at 283.3 eV is assigned to carbidic carbon in Ni-C bonds. researchgate.net Other carbon species are also distinguishable, such as sp² hybridized carbon (graphitic) around 284.4 eV and sp³ hybridized carbon at about 284.9 eV. acs.org The relative intensities of these peaks can be used to estimate the proportions of different carbon phases within the sample. martinmagnuson.com

Table 1: Representative XPS Binding Energies for Nickel Carbide and Related Species

Core Level	Species	Binding Energy (eV)	Reference
Ni 2p₃/₂	Metallic Ni (Ni⁰)	852.3 - 852.6	researchgate.netsurfacesciencewestern.com
	Ni in Ni₃C	~853.4	acs.org
	Ni in Ni₁₋ₓCₓ	852.7 - 853.1	martinmagnuson.com
	Oxidized Ni (Ni²⁺)	853.9 - 856.1	researchgate.netsurfacesciencewestern.com
C 1s	Carbidic C in Ni₃C	~283.0	acs.org
	Carbidic C in Ni₁₋ₓCₓ	~283.3	researchgate.net
	sp² Carbon (Graphite)	~284.4	acs.org
	sp³ Carbon	~284.9	acs.org

Near-Edge X-ray Absorption Fine Structure (NEXAFS) Spectroscopy for Electronic Structure

Near-Edge X-ray Absorption Fine Structure (NEXAFS) spectroscopy, also known as X-ray Absorption Near-Edge Structure (XANES), probes the unoccupied electronic states of a material by exciting a core electron to an empty state. mdpi.comaip.org This technique is highly sensitive to the local coordination, symmetry, and bonding of the absorbing atom. epa.govmit.edu

For nickel carbide, NEXAFS spectra at the Ni L-edge and C K-edge provide detailed information about the electronic structure. The Ni L-edge spectra, corresponding to transitions from Ni 2p core levels to unoccupied Ni 3d states, are particularly sensitive to the d-orbital occupancy and hybridization. researchgate.net In studies of Ni₁₋ₓCₓ films, the Ni L-edge spectra show a distinct double-peak structure that evolves with carbon content, reflecting the hybridization between Ni 3d and C 2p orbitals in the hexagonal NiCᵧ phase. martinmagnuson.com The metallic nature of nickel can also be confirmed, with the L₃ and L₂ edges appearing at approximately 852.7 eV and 870.4 eV, respectively. beilstein-journals.org

The C K-edge NEXAFS spectrum reveals information about the unoccupied π* and σ* orbitals of the carbon atoms. This allows for the characterization of different carbon allotropes and bonding environments, such as sp, sp², and sp³ hybridization. epa.govbeilstein-journals.org In nickel-carbon systems, NEXAFS can distinguish between carbidic carbon, graphitic carbon, and diamond-like carbon, providing insights into the phase composition and the nature of the carbon matrix. epa.gov

Raman Spectroscopy for Vibrational Modes and Carbon Bonding

Raman spectroscopy is a non-destructive technique that provides information about the vibrational modes of a material, which are sensitive to chemical bonding, crystal structure, and disorder. renishaw.com In the context of nickel carbide, Raman spectroscopy is primarily used to characterize the carbonaceous components of the material, as the Raman scattering cross-section from C-Ni bonds is typically low. martinmagnuson.com

The Raman spectra of carbon materials are generally dominated by two main features: the D-band (disorder-induced) and the G-band (graphitic). The G-band, appearing around 1570-1590 cm⁻¹, arises from the in-plane stretching vibration of sp²-hybridized carbon atoms in a graphitic lattice. martinmagnuson.comaip.org The D-band, typically found near 1320-1410 cm⁻¹, is associated with defects and disorder in the sp² lattice, such as edges, vacancies, or amorphous carbon structures. martinmagnuson.commdpi.com

In Ni₁₋ₓCₓ thin films, Raman spectra show dominant D and G bands, indicating a significant presence of sp²-hybridized carbon. The positions of these bands have been reported at approximately 1410 cm⁻¹ for the D-band and 1570 cm⁻¹ for the G-band. martinmagnuson.com The intensity ratio of the D-band to the G-band (Iₙ/Iₐ) is often used as a qualitative measure of the degree of disorder or the size of the graphitic domains within the carbon matrix. mdpi.com Analysis of these bands helps in understanding the structure of the amorphous carbon matrix in which nickel carbide nanocrystals may be embedded. martinmagnuson.comnih.gov

Table 2: Characteristic Raman Bands in Nickel-Carbon Systems

Raman Band	Approximate Wavenumber (cm⁻¹)	Origin	Reference
D-band	1320 - 1410	Disorder, defects in sp² lattice	martinmagnuson.comaip.org
G-band	1570 - 1590	In-plane stretching of sp² C-C bonds	martinmagnuson.comaip.org

Infrared (IR) Spectroscopy for Molecular Vibrations

Infrared (IR) spectroscopy is a technique based on the absorption of infrared radiation by molecules, which induces molecular vibrations such as stretching and bending. nanografi.commlsu.ac.in It is a powerful tool for identifying functional groups and characterizing chemical bonds within a material. libretexts.orgiyte.edu.tr

In the study of nickel carbide and related systems, IR spectroscopy can be used to identify surface-adsorbed species and to characterize the bonding within the material, although the direct observation of Ni-C vibrations can be challenging. For example, in studies involving nickel carbide catalysts, Attenuated Total Reflection Surface-Enhanced Infrared Absorption (ATR-SEIRA) and Infrared Reflection Absorption Spectroscopy (IRAS) have been employed to analyze reaction intermediates and products on the catalyst surface. upc.edu These studies have identified absorption bands corresponding to surface-adsorbed species like methoxy (B1213986) (CH₃O) and formate (B1220265) (HCOO⁻) groups, with characteristic bands observed in the ranges of 2800-3000 cm⁻¹ and 1300-1600 cm⁻¹, respectively. upc.edu

While the direct detection of the Ni-C bond vibration in the far-infrared region is less commonly reported in general literature, IR spectroscopy remains valuable for assessing the surface chemistry of nickel carbide materials, particularly in catalytic applications. upc.eduacs.org

Electron Paramagnetic Resonance (EPR) Spectroscopy for Defect Analysis

Electron Paramagnetic Resonance (EPR) spectroscopy, also known as Electron Spin Resonance (ESR), is a highly sensitive technique for detecting and characterizing materials with unpaired electrons. bruker.com This makes it an ideal tool for studying paramagnetic species, such as transition metal ions, free radicals, and point defects in solids. bruker.com

In the context of nickel carbide, EPR can be utilized to investigate the nature of defects within the crystal lattice and to probe the electronic state of nickel ions. aip.orgspiedigitallibrary.org Paramagnetic defects, such as carbon or nickel vacancies, interstitials, or anti-site defects, can create localized electronic states with unpaired spins that are detectable by EPR. The analysis of the EPR spectrum, particularly the g-factor and hyperfine splitting, can provide information about the identity, local environment, and concentration of these defects. bruker.com

For instance, studies on nickel-doped materials have used EPR to characterize the coordination environment and electronic structure of Ni(II) ions. nih.gov While specific EPR studies focusing solely on defects in pure nickel carbide are not extensively documented in the provided search results, the technique's proven ability to characterize defects in other carbides (like silicon carbide) and nickel-containing materials suggests its strong potential for elucidating the role of defects in the properties of nickel carbide. researchgate.netcapes.gov.bracs.org The presence of defects can significantly influence the electronic and catalytic properties of the material. aip.orgresearchgate.net

Surface Chemistry and Interfacial Phenomena of Nickel Carbide

Surface Reconstruction and Termination Studies of Nickel Carbide

The arrangement of atoms at the surface of a crystal often differs from the bulk structure, a phenomenon known as surface reconstruction. These reconstructions are driven by the minimization of surface free energy and can significantly influence the material's chemical and physical properties.

Studies on nickel carbide have identified distinct surface reconstructions, particularly for the Ni₂C phase on a Ni(111) substrate. The decomposition of hydrocarbons on a Ni(111) surface at temperatures below 460°C can result in the formation of a surface-confined Ni₂C phase. acs.org Scanning tunneling microscopy (STM) has been instrumental in revealing the atomic structure of these surfaces. One common observation is a two-fold symmetric Ni₂C reconstruction, which appears in large-scale STM images as parallel stripes corresponding to different domains. researchgate.net High-resolution images show that carbon atoms are imaged as dark depressions, allowing for the identification of a quasi-square Ni₂C sublattice. acs.orgresearchgate.net This surface carbide phase can coexist with growing graphene sheets, forming a perfect match at their boundaries that facilitates an in-plane phase conversion from carbide to graphene. acs.org

Theoretical investigations, often employing Density Functional Theory (DFT), complement these experimental findings. For modeling purposes, surfaces are represented by slab models cleaved from the bulk crystal structure. For instance, a Ni-terminated Ni₃C(001) surface, constructed as a 9-Ni-C-layer slab from the rhombohedral bulk system, has been used to study the properties of nickel carbide surfaces. researchgate.net These computational studies help in understanding the stability of different surface terminations and the electronic structure that dictates their reactivity. researchgate.netarxiv.org

Adsorption and Desorption Processes on Nickel Carbide Surfaces

The interaction of molecules with nickel carbide surfaces is fundamental to its catalytic applications. Adsorption (the binding of molecules to the surface) and desorption (the release of molecules from the surface) are key elementary steps in any surface-mediated chemical reaction.

Temperature programmed desorption (TPD) is a powerful technique to study these processes. TPD studies using carbon monoxide (CO) as a probe molecule have shown distinct differences between pure nickel and nickel carbide surfaces. On a pure Ni(111) surface, CO has multiple adsorption sites (bridge and atop), leading to a complex, broad desorption peak. In contrast, on a nickel carbide surface, CO desorption results in a narrow peak, which indicates the presence of a single type of adsorption site. aip.org This suggests a more uniform surface environment on the carbide.

The adsorption and reaction of more complex molecules have also been investigated. In the study of furfural (B47365) (FUR) conversion on a stepped Ni(119) surface, it was observed that a nickel carbide phase becomes predominant above 450 K. nih.govacs.org The interactions are temperature-dependent; FUR and its decarbonylation product, furan, desorb at 220 K and 270 K, respectively, from a carbon-passivated Ni(119) surface. nih.gov

Furthermore, the chemical nature of the nickel carbide can be tuned to enhance specific adsorption processes. For example, a potassium-modified nickel-zinc (B8489154) carbide (K-Ni₃Zn₁C₀.₇) was found to significantly enhance the adsorption of carbon dioxide (CO₂). nih.gov The oxidation of nickel carbide by gaseous oxygen to form nickel oxide and CO₂ is another example of a surface reaction process, which has been shown to be deceleratory throughout the reaction. rsc.org

Table 1: Desorption Data from Nickel Carbide and Related Surfaces

Surface	Adsorbate	Desorption Peak Temperature (K)	Notes	Reference
Nickel Carbide	Carbon Monoxide (CO)	~400	A single, narrow peak indicates a uniform adsorption site.	aip.org
Carbon-Passivated Ni(119)	Furfural (C₅H₄O₂)	220	Desorption of the parent molecule.	nih.gov
Carbon-Passivated Ni(119)	Furan (C₄H₄O)	270	Desorption of the decarbonylation product.	nih.gov

Interfacial Reactivity and Heterogeneous Nucleation on Nickel Carbide

The interface between nickel carbide and another material is a region of intense chemical activity. Reactions at these interfaces and the process of heterogeneous nucleation (the formation of a new phase at an interface) are critical in materials synthesis and catalysis.

Heterogeneous nucleation is a process where nuclei of a new phase form preferentially at structural inhomogeneities like grain boundaries, dislocations, or the surface of a foreign material, as this lowers the activation energy for nucleation. mdpi.com A prime example involving nickel carbide is the templated growth of metastable hexagonal Ni₃C nanocrystals on the surface of carbon nanotubes (CNTs). dtic.mil In this process, the CNTs act as both a template for heterogeneous nucleation and a source of carbon, stabilizing the metastable nickel carbide phase. dtic.mil

The interfacial reactivity of nickel carbide is highlighted in its catalytic applications. A strong synergistic effect at the Ni/Ni₃C interface has been shown to dramatically enhance the performance of the hydrogen oxidation reaction (HOR) in alkaline media. rsc.org This synergy facilitates electron transfer from Ni to Ni₃C, which in turn regulates the adsorption strengths of key intermediates (*H and *OH), boosting catalytic activity to levels comparable with expensive platinum-based catalysts. rsc.orgdntb.gov.ua

Interfacial reactions are also central to the formation of contacts in electronic devices. In Ni/SiC systems, annealing causes nickel to react with silicon carbide to form nickel silicide (Ni₂Si). aip.orgresearchgate.net This reaction releases carbon, which can then react with other elements present at the interface. For instance, if a titanium layer is present, it can react with the liberated carbon to form titanium carbide (TiC). aip.org The reactivity can also lead to phase transformations, such as the in-plane conversion of a Ni₂C surface carbide into a graphene layer. acs.org

Growth Mechanisms of Nickel Carbide Thin Films and Nanostructures

The synthesis of nickel carbide with controlled size, shape, and structure is essential for tailoring its properties for specific applications. Understanding the growth mechanisms is key to achieving this control.

Thin Films: The growth of nickel carbide thin films is often linked to the synthesis of other carbon materials. A notable mechanism involves the formation of a metastable hexagonal Ni₃C phase as a critical intermediate in the solid-state transformation of amorphous carbon into graphene on nickel films. osti.govunl.edu This process involves the diffusion of carbon into the nickel layer to form Ni₃C at lower temperatures (e.g., 400°C), followed by the decomposition of the carbide at higher temperatures (above 400°C) to form graphitic carbon. unl.edu In nickel-carbon nanocomposite films, the carbon content directly influences the resulting nanostructure. Low carbon content (~28 at. %) can lead to the formation of dense Ni₃C nanowire arrays, while higher content (~54 at. %) results in spherical nanoparticles embedded in an amorphous carbon matrix. aip.orgmechanics-industry.org

Nanostructures: A variety of nickel carbide nanostructures have been synthesized, each with a distinct growth mechanism.

Core-Shell Nanoparticles: Ni/Ni₃C core-shell nanoparticles can be formed through a carburization process where nickel nanoparticles are exposed to a carbon source. nih.govrsc.org The Ni₃C shell forms via the diffusion of activated carbon atoms into the surface of the nickel particles. The thickness of this shell can be precisely controlled by adjusting the carburization time. nih.gov

Hierarchical Nanostructures: A unique "dandelion-like" hierarchical nanostructure of Ni₃C has been synthesized. buffalo.edunih.gov Time-evolution studies of the synthesis process suggest a specific formation mechanism that leads to these complex, high-surface-area structures. buffalo.edunih.gov

Nanotube-Templated Growth: A proposed mechanism for the formation of nickel-filled carbon nanotubes involves the initial formation of Ni₃C on the surface of nickel clusters. Carbon is then extruded from these carbide-coated clusters to form the nanotube walls. researchgate.net

Table 2: Control of Ni/Ni₃C Core-Shell Nanoparticle Growth

Carburization Time (min)	Average Ni₃C Shell Thickness (nm)	Reference
15	0.91	nih.gov
30	1.41	nih.gov
45	2.00	nih.gov
60	2.90	nih.gov

Surface Modification and Functionalization of Nickel Carbide Materials

Modifying the surface of nickel carbide is a key strategy for enhancing its performance and enabling new functionalities. This can involve altering the surface composition or attaching specific chemical groups.

One common method of surface modification is carburization , where a nickel surface is treated with a carbon source to form a nickel carbide layer. This has been used to modify electroplated nickel interlayers on tungsten carbide substrates. scientific.net The resulting nickel carbide phases are beneficial for the subsequent nucleation and growth of diamond films. scientific.net A similar process can form Ni/Ni₃C core-shell structures via surface modification using triethylene glycol (TEG) at relatively low temperatures. nih.gov

Functionalization with other elements can dramatically alter catalytic properties. The modification of a nickel-zinc bimetal catalyst with potassium (K) leads to the in-situ formation of a K-modified Ni-Zn carbide (K-Ni₃Zn₁C₀.₇) during CO₂ hydrogenation. nih.gov This functionalized carbide surface enhances CO₂ adsorption and boosts the C-C coupling reactions needed to produce higher alcohols, shifting selectivity away from methane (B114726). nih.gov

Advanced surface treatment techniques can also be applied. For example, low-energy, high-current electron-beam alloying can create wear-resistant layers on hard alloys by depositing carbide-forming elements and initiating exothermic chemical reactions to form new carbide phases at the surface. mechanics-industry.org

While studies on the covalent attachment of various functional groups directly to Ni₃C are emerging, research on other transition metal carbides, such as 2D MXenes, provides insight into the possibilities. The surfaces of MXenes like Ti₃C₂ can be functionalized with groups such as –O, –F, and –OH, and the distribution of these groups is governed by their interactions on the material's triangular lattice. acs.org Similar principles are expected to apply to the functionalization of nickel carbide surfaces, opening avenues for tuning their electronic and chemical properties for a wide range of applications.

Advanced Functional Investigations and Applications of Nickel Carbide

Catalysis and Electrocatalysis by Nickel Carbide

Nickel carbide, particularly in its Ni₃C form, has garnered significant interest as a cost-effective and efficient catalyst. manu.edu.mk Its unique electronic structure, resulting from the hybridization of carbon's s and p orbitals with the metal's d orbitals, gives it catalytic properties sometimes likened to those of platinum-group metals. manu.edu.mk This has led to extensive research into its applications in both traditional heterogeneous catalysis and modern electrocatalysis for energy-related processes.

Nickel carbide plays a crucial role in the catalysis of hydrocarbon reactions, most notably in the dry reforming of methane (B114726) (DRM), a process that converts two primary greenhouse gases, methane (CH₄) and carbon dioxide (CO₂), into valuable synthesis gas (syngas), a mixture of hydrogen (H₂) and carbon monoxide (CO). researchgate.netmdpi.com Nickel-based catalysts are widely used for DRM due to their high activity and low cost. mdpi.com However, they are prone to deactivation from carbon deposition (coking) and sintering at the high temperatures required for the reaction. acs.org

The formation of nickel carbide phases can enhance catalyst stability and performance. For instance, in Ni-Mo carbide catalysts, the NiMoOxCy species was found to be more active for hydrogen formation during DRM than β-Mo₂C or η-Mo₃C₂. researchgate.net The modification of molybdenum carbide (Mo₂C) with nickel has been shown to improve catalytic stability, attributed to the enhanced activation of CH₄ by nickel. researchgate.net However, the stability can be dependent on the composition; Ni-Mo₂C catalysts with low Ni content were observed to deactivate due to the oxidation of Mo₂C to MoO₂, while Ni-WC (tungsten carbide) catalysts showed better resistance to oxidation under similar conditions. rsc.org

Table 1: Performance of Nickel Carbide-based Catalysts in Dry Reforming of Methane (DRM)

Catalyst	Temperature (°C)	CH₄ Conversion (%)	CO₂ Conversion (%)	H₂/CO Ratio	Duration (h)	Reference
Ni-Ga/(Mg, Al)Oₓ (Ga/Ni=0.3)	700	66	74	0.92	20	mdpi.com
Ni-Ga/(Mg, Al)Oₓ (Ga/Ni=0.3)	850	94	96	-	-	mdpi.com
Ni/0.3Ca-MCA	700	~78	~88	~0.9	10	acs.org
Ni₃ZnC₀.₇/SiO₂	550	~70	~75	~0.95	160	nih.gov

Nickel carbide has emerged as a promising earth-abundant electrocatalyst for key energy conversion reactions, including the hydrogen evolution reaction (HER), the oxygen evolution reaction (OER), and the electro-oxidation of methanol (B129727). manu.edu.mksci-hub.seresearchgate.net

Hydrogen and Oxygen Evolution Reactions (HER/OER): Water splitting, which produces hydrogen and oxygen, is fundamental to a hydrogen-based economy. Nickel carbide-based materials have shown significant activity for both the HER and OER half-reactions, often in composite forms. researchgate.net For instance, Ni/Ni₃C nanoparticles encapsulated in nitrogen-enriched carbon nanotubes (NCNT) have been developed as a bifunctional catalyst effective for both HER and OER over a wide pH range (0-14). researchgate.net One such hybrid material demonstrated a low OER overpotential of 280 mV in a basic medium and a HER overpotential of 210 mV in an acidic medium to achieve a current density of 10 mA cm⁻². researchgate.net

In OER catalysis, while pure nickel carbide is active, it is often doped or composited to enhance performance. mdpi.com The synergistic effect between Ni/Ni₃C and carbon nanotubes has been credited with exceptional OER activity. mdpi.com In some composite systems, such as Fe₃O₄/NiCₓ, the nickel carbide is believed to undergo in situ reconstruction during OER to form high-valence NiOOH₂₋ₓ species, which act as the true active sites. nih.gov Similarly, during HER, the evolution of Ni(OH)₂ from the carbide phase contributes to high catalytic activity. nih.gov The interfacial synergy in Ni/Ni₃C nanostructures can also facilitate the hydrogen oxidation reaction (HOR), the reverse of HER, with performance comparable to commercial Pt/C catalysts. rsc.org

Methanol Oxidation Reaction (MOR): For direct methanol fuel cells (DMFCs), nickel carbide offers a cost-effective alternative to precious metal catalysts for the methanol oxidation reaction (MOR). manu.edu.mk The electronic properties of Ni₃C, with a d-band activity heightened by carbon integration, are considered beneficial for catalysis. manu.edu.mk Research has shown that branched nickel carbide nanoparticles can achieve nearly 100% selective electrochemical conversion of methanol to formate (B1220265), avoiding the production of CO₂, a common byproduct that poisons many catalysts. nih.govupc.edu This selective oxidation is not only energy-efficient but also produces formate, a valuable chemical. upc.edu At an applied potential of 0.6 V vs. Ag/AgCl, these Ni₃C electrodes achieved a remarkable current density of 127 mA cm⁻². upc.edu The catalytic activity is often attributed to the formation of Ni-oxide or Ni(OH)₂ on the surface in alkaline media, which then acts as the electrocatalyst for methanol oxidation. researchgate.net

Table 2: Electrocatalytic Performance of Nickel Carbide-Based Materials

Catalyst	Reaction	Medium	Overpotential @ 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)	Reference
0.5-Ni/Ni₃C@NCNT	OER	1.0 M KOH (base)	280	42	researchgate.net
0.5-Ni/Ni₃C@NCNT	HER	0.5 M H₂SO₄ (acid)	210	40	researchgate.net
NiFe-PBA-gel-cal (Fe₃O₄/NiCₓ)	OER	1 M KOH	~280	-	nih.gov
Ni/Ni₃C-NCNT	OER	1.0 M KOH	277	-	sci-hub.se
TiC-NiSA	HER	0.5 M H₂SO₄ (acid)	~150	-	mdpi.com

Understanding the reaction mechanisms at the atomic level is crucial for designing more efficient catalysts. For hydrocarbon reactions like DRM, a "carbide pathway" is often considered. acs.org Theoretical studies on Ni and Ni₃C surfaces suggest that the oxidation pathway of CH species is more favorable than the oxidation of elemental carbon (C). researchgate.net The dissociation of CHₓ species is a key step, and the presence of the carbide can influence the energetics of this process. researchgate.net For CO₂ methanation over nickel nanoparticles, micro-kinetics simulations have shown that the dominant route can be a combination of a carbide pathway and a formate pathway, with the specific mechanism depending on the exposed nickel facet. nih.gov

In electrocatalysis, the reaction mechanism is highly dependent on the specific reaction and conditions. For the HER in alkaline media, the reaction can proceed via the Volmer-Heyrovsky or Volmer-Tafel mechanisms. The presence of chloride ions in seawater, for example, was found to change the HER pathway on an Fe₃O₄/NiCₓ catalyst from a Volmer-Heyrovsky to a Volmer-Tafel mechanism. nih.gov

For the OER on the same Fe₃O₄/NiCₓ composite, operando spectroscopy indicated that the nickel carbide reconstructs into amorphous NiOOH₂₋ₓ shells. nih.gov Density functional theory (DFT) calculations suggested these high-valence nickel species trigger the production of localized O 2p electron holes, which act as electrophilic centers to activate the OER. nih.gov Isotope labeling experiments further demonstrated that the reaction proceeds via a lattice oxygen oxidation mechanism (LOM). nih.gov

In the case of selective methanol-to-formate conversion on branched Ni₃C, in situ infrared spectroscopy combined with other techniques provided direct evidence of the reaction pathway, confirming the absence of CO₂ byproduct. nih.govupc.edu The kinetics of the thermal decomposition of nickel carbide thin films have been found to follow zero-order kinetics, with an activation energy of 50 kJ mole⁻¹. capes.gov.br

Nickel is a widely used catalyst for the synthesis of graphitic materials like graphene and carbon nanotubes (CNTs). acs.org The formation of a metastable nickel carbide phase (Ni₃C) has been identified as a critical intermediate step in these growth processes, particularly in solid-state synthesis methods. osti.govunl.edursc.org

In the solid-state synthesis of graphene from an amorphous carbon source via rapid thermal processing (RTP), a proposed mechanism involves two stages. unl.edu First, at lower annealing temperatures (around 400 °C), carbon atoms diffuse into the nickel layer to form a hexagonal Ni₃C phase. unl.edu Second, at higher temperatures (800–1100 °C), this metastable Ni₃C decomposes. unl.edu This decomposition releases carbon atoms that crystallize into graphene, while the nickel itself evaporates. osti.govunl.edu This Ni₃C-assisted mechanism provides a pathway for the direct formation of graphene on dielectric substrates without requiring a transfer step. rsc.orgosti.gov A similar mechanism involving the in-plane transformation of a surface carbide into graphene has also been observed on Ni(111) surfaces at temperatures below 460 °C. acs.org

The role of nickel carbide is also significant in the chemical vapor deposition (CVD) growth of CNTs. nih.gov The "carbide cycle" mechanism suggests the formation of an intermediate nickel carbide phase during the growth of carbon filaments. nih.gov At low annealing temperatures, metastable nickel carbides form from the decomposition of the carbon feedstock. sciforum.netmdpi.com At higher temperatures, these carbides decompose or transition into metallic nickel, releasing carbon for the nucleation and growth of the nanotubes. sciforum.netmdpi.com While some studies suggest that the carbide itself can be an active catalyst for nanotube growth, others propose that a pure nickel cluster is energetically favored, acting as a sink for carbon atoms that drain from the carbide phase to form the CNT. nih.govresearchgate.net

Reaction Mechanisms and Kinetics on Nickel Carbide Catalytic Sites

Electrochemical Energy Storage Applications of Nickel Carbide

Beyond catalysis, nickel carbide is being explored for its potential in energy storage devices, leveraging its electrical conductivity and electrochemical activity.

The search for alternative anode materials to replace graphite (B72142) in lithium-ion batteries (LIBs) is driven by the need for higher specific capacity and improved safety. oaepublish.com Transition metal compounds, including oxides and carbides, are being investigated as potential candidates. Nickel carbide has shown promise in this area.

Electrode Materials for Supercapacitors

A notable development is the use of atomic layer deposition (ALD) to create a uniform thin layer of nickel carbide (Ni3C) on carbon nanotubes, forming a core-shell nanostructured composite (Ni3C/CNT). rsc.orgresearchgate.net This ALD-prepared composite has demonstrated excellent performance in supercapacitor applications. rsc.orgresearchgate.net The design of an asymmetric supercapacitor using Ni3C/CNT as one electrode and activated carbon (AC) as the other has shown promising results. researchgate.net

The performance of supercapacitors can be significantly improved by fabricating advanced electrode materials. rsc.org For instance, a nickel MXene (NiMX) and heteroatom self-doped porous carbon-based asymmetric supercapacitor delivered a high cell capacitance of 152.6 F/g and an ultrahigh energy density of 47.6 Wh/kg. acs.org The NiMX cathode and the porous carbon anode exhibited high capacitances of 474.3 F/g and 575.8 F/g, respectively. acs.org Another approach involves the use of g-C3N4@Ni3C nanosheets, which have proven to be versatile functional materials for supercapacitor electrodes. researchgate.net

The combination of nickel sulfide (B99878) with carbon nanostructures is also a promising avenue for redox-based supercapacitors. acs.org For example, Ni3S2/Ni@VCN and Ni3S2/Ni3N/Ni@NVCN hybrid structures have been tested as binder-free electrodes, with the Ni3S2/Ni@VCN electrode delivering a capacity of 479 C g⁻¹. acs.org

Below is a table summarizing the performance of various nickel carbide-based supercapacitors:

Electrode Material	Configuration	Specific Capacitance/Capacity	Energy Density	Power Density	Cycling Stability
Ni3C/CNT	Asymmetric vs. AC	-	6.8–5.5 Wh/kg	1.9–5.7 kW/kg	Stable up to 50,000 cycles
Nickel MXene (NiMX)	Asymmetric vs. EMAC-700	152.6 F/g (cell); 474.3 F/g (cathode)	47.6 Wh/kg	375 W/kg	81.7% retention after 30,000 cycles
Ni3S2/Ni@VCN	Binder-free	479 C/g	-	-	84% rate capability at 10 A/g
Porous NiS hexagonal nanoplates	Asymmetric vs. AC	1897 F/g	-	-	~100% retention after 4000 cycles

Magnetic Properties of Nickel Carbide and Spintronic Applications

The magnetic properties of nickel carbide are complex and highly dependent on its structure, composition, and the presence of defects. aip.orgaip.org While theoretical studies suggest that defect-free nickel carbide is diamagnetic due to strong hybridization of Ni and C orbitals, synthesized Ni3C nanoparticles often exhibit magnetic behavior due to carbon defects and the formation of Ni-rich regions. aip.orgaip.org

Influence of Carbon Content and Defects on Magnetic Behavior

The carbon content within nickel carbide nanoparticles significantly influences their magnetic properties. aip.orgaip.org For instance, in rhombohedral nickel carbide (Ni3Cx) nanoparticles, the room temperature saturation magnetization (MS) decreases as the carbon content (x) increases. aip.org However, at low temperatures (10 K), the trend reverses, and the MS value increases with higher carbon content. aip.org This suggests an increase in uncompensated spins or unreacted Ni atoms with more interstitial carbon. aip.org

The magnetic properties of cemented carbides with nickel binders are also affected by carbon content. researchgate.netfoerstergroup.com Saturation magnetization is related to the relative carbon content, while coercivity is linked to the microstructure and binder phase distribution. researchgate.net

Here is a data table illustrating the effect of carbon content on the magnetic properties of Ni3Cx nanoparticles:

Sample	Saturation Magnetization (MS) at 300 K (emu/g)	Saturation Magnetization (MS) at 10 K (emu/g)	Coercivity (HC) at 10 K (Oe)
Ni	2.4	6.6	-
Ni3C0.7	1.4	7.3	350
Ni3C1.2	1.0	8.3	-
Ni3C1.5	0.5	9.2	1300

Development of Magnetic Nanocomposites Incorporating Nickel Carbide

Nanocomposite thin films of metastable nickel carbide (Ni3C) nanocrystals in an amorphous carbon matrix are another area of research with applications in magnetics. cam.ac.ukunivie.ac.at The thermal processing of these films can lead to the decomposition of Ni3C into face-centered-cubic Ni and amorphous carbon, affecting the magnetic behavior of the composite. cam.ac.uk

Furthermore, the mechanosynthesis of steel carbide nanocomposites alloyed with nickel has been explored. researchgate.net This process can result in the formation of nickel-alloyed nanocrystalline cementite ((Fe, Ni)3C) and an amorphous Fe-Ni-C phase, which exhibit complex magnetic behaviors. researchgate.net

Sensor Applications of Nickel Carbide-Based Materials

Nickel carbide-based materials are being investigated for various sensor applications due to their electrochemical activity and stability. researchgate.netresearchgate.net A notable application is in the development of non-enzymatic glucose sensors. researchgate.net An annealed nickel carbide (Ni3C) modified glassy carbon electrode (GCE) has been used for the direct electrochemical oxidation of glucose. researchgate.net This sensor demonstrated a wide linear detection range from 0.05 to 2236 μM and a low detection limit of 0.0186 μM, making it a promising tool for diabetes monitoring. researchgate.net

In another application, a novel electrochemical sensor based on nickel carbide (Ni3C) nanoparticles was constructed to study the interaction between warfarin (B611796) and vitamin K1. researchgate.net The Ni3C nanoparticles were used to modify a carbon paste electrode, and the modified electrode was characterized using electrochemical impedance spectroscopy and cyclic voltammetry. researchgate.net

The unique properties of nickel carbide thin films also make them suitable for use in magnetic devices and sensors. samaterials.comsputtertargets.net

Integration of Nickel Carbide in Advanced Coatings and Composites

Nickel carbide is integrated into advanced coatings and composites to enhance properties like hardness, wear resistance, and thermal stability. samaterials.com These materials find applications in demanding industries such as aerospace and automotive. samaterials.commet3dp.sg

Deposition Techniques for Nickel Carbide-Based Hard Coatings

Various deposition techniques are employed to create nickel carbide-based hard coatings. These methods allow for the formation of thin films and coatings with tailored properties.

Sputtering: DC magnetron sputtering and RF sputtering are common methods for depositing nickel carbide thin films. samaterials.com Sputtering of a nickel carbide target can produce dense, durable coatings with enhanced mechanical properties. samaterials.com Nanocomposite thin films of metastable Ni3C nanocrystals in an amorphous carbon matrix can also be deposited using sputtering. cam.ac.uk

Chemical Vapor Deposition (CVD): Pulsed chemical vapor deposition has been used to fabricate nickel and nickel carbide thin films. researchgate.net A study on improving the adherence of sputtered titanium carbide coatings on nickel alloys involved adding acetylene (B1199291) to the plasma during the initial stages of sputter deposition to form a carburized alloy surface that bonds better to the carbide coating. nasa.gov

Electroplating: This technique is used to deposit nickel layers on substrates like tungsten carbide. scientific.netnih.gov The process parameters, such as the gap between electrodes and plating time, can be controlled to achieve desired coating thickness and uniformity. scientific.netnih.gov Composite coatings of nickel-tungsten carbide can be obtained by electrodeposition from a sulfuric acid electrolyte. chimicatechnoacta.ru

Atomic Layer Deposition (ALD): ALD is a precision technique used to deposit uniform and conformal thin films. rsc.orgresearchgate.net A process for depositing Ni3C thin films using bis(1,4-di-tert-butyl-1,3-diazabutadienyl)nickel(II) and H2 plasma has been developed. rsc.orgresearchgate.net

Thermal Spraying: Techniques like plasma spraying and high-velocity oxygen fuel (HVOF) spraying are used to apply wear-resistant coatings. met3dp.sg Chromium carbide-nickel chromium powders are often used in these processes to create coatings for applications in aerospace and power generation. met3dp.sg

A table of deposition techniques for nickel carbide-based coatings is provided below.

Deposition Technique	Description	Key Parameters	Applications
Sputtering	Uses a plasma to eject material from a target onto a substrate. samaterials.com	Target material, gas pressure, power.	Hard coatings, electronic components, magnetic devices. samaterials.com
Chemical Vapor Deposition (CVD)	A chemical process used to produce high-purity, high-performance solid materials. researchgate.net	Precursor gases, temperature, pressure.	Thin films, protective coatings. researchgate.netnasa.gov
Electroplating	Uses electric current to reduce dissolved metal cations to form a coherent metal coating on an electrode. scientific.netnih.gov	Current, voltage, pH, electrolyte composition, electrode gap. scientific.netnih.gov	Interlayers, wear-resistant coatings. scientific.netchimicatechnoacta.ru
Atomic Layer Deposition (ALD)	A thin film deposition technique based on the sequential use of a gas phase chemical process. rsc.orgresearchgate.net	Precursors, temperature, plasma.	Conformal coatings for nanostructures, supercapacitors. rsc.orgresearchgate.net
Thermal Spraying	A group of coating processes in which molten or semi-molten materials are sprayed onto a surface. met3dp.sg	Powder composition, spray velocity, temperature.	Wear-resistant and corrosion-resistant coatings. met3dp.sg

Nickel Carbide in Metal Matrix Composites and Superalloys

Nickel carbide (Ni3C) and other nickel-containing carbide phases play a critical role as strengthening agents in advanced materials, particularly in metal matrix composites (MMCs) and nickel-based superalloys. Their presence, whether as a primary reinforcing particulate or as precipitates formed during heat treatment, significantly enhances the mechanical properties of the host material, including hardness, wear resistance, and high-temperature strength.

Nickel and Nickel Carbide in Metal Matrix Composites

Research Findings:

Formation of Hard Phases: When nickel is added as an alloying element to composites, it can react with other elements to form hard precipitates. In aluminum-boron carbide (Al-B4C) composites, increasing the nickel content leads to the formation of Al3Ni intermetallic compounds. ripublication.com These compounds significantly increase the material's hardness and tensile strength by offering greater resistance to plastic deformation. ripublication.com

The following table details the impact of increasing nickel content on the mechanical properties of an Aluminum-Boron Carbide (Al-10%B4C) composite, where the formation of hard nickel-containing phases is a primary strengthening factor.

Table 1: Effect of Nickel Content on Mechanical Properties of Al-10%B4C Composites

Nickel Content (wt. %)	Hardness (VHN)	Tensile Strength (MPa)	Elongation (%)
2	121	192	16
4	148	234	13
6	179	288	11
8	193	305	9

Data sourced from research on Aluminium-Boron Carbide hybrid composites. ripublication.com

Carbide Precipitation in Nickel-Based Superalloys

In nickel-based superalloys, which are designed for high-stress, high-temperature applications like gas turbine engines, the controlled precipitation of various carbides is a fundamental strengthening strategy. utexas.edu While pure Ni3C is less common, complex carbides designated as MC, M23C6, and M6C (where 'M' can be a combination of elements like Cr, Mo, W, and Ni) are crucial. mdpi.com

Research Findings:

Grain Boundary Strengthening: Finely dispersed, blocky carbide particles that precipitate along grain boundaries are highly beneficial. publisherspanel.com They act as obstacles, pinning the grain boundaries and inhibiting grain boundary sliding, which is a primary deformation mechanism at elevated temperatures. scientific.netnih.gov This significantly improves the material's creep resistance and stress rupture life. scientific.net

Morphology and Stability: The type, morphology, and distribution of these carbides are controlled through alloy composition and precise heat treatments. scientific.net For instance, MC carbides can decompose during heat treatment or service to form more stable M23C6 or M6C carbides at the grain boundaries. mdpi.com However, if these carbides form as continuous films along the grain boundaries, they can have a detrimental effect on ductility. publisherspanel.com

Enhanced Mechanical Strength: The presence of these carbide precipitates provides a significant boost to the alloy's strength. Selective laser melting has been used to create a carbide-reinforced Haynes 230 superalloy, which contains uniformly distributed M23C6 and M6C type carbides. nih.govresearchgate.netnih.gov This carbide-reinforced version exhibits substantially higher yield and tensile strength compared to the standard alloy at both ambient and high temperatures. nih.govresearchgate.net The strengthening is attributed to a combination of mechanisms, including Orowan strengthening, where the carbides impede dislocation movement. nih.govnih.gov

The table below compares the tensile properties of the standard Haynes 230 superalloy with a carbide-reinforced version (CRHA), demonstrating the potent strengthening effect of the carbide precipitates.

Table 2: Tensile Properties of Haynes 230 vs. Carbide-Reinforced Haynes 230 Alloy (CRHA)

Material	Test Temperature (°C)	Yield Strength (MPa)	Ultimate Tensile Strength (MPa)
Haynes 230	Room Temp	340	805
CRHA	Room Temp	453	903
Haynes 230	1100	63	97
CRHA	1100	86	116

Data sourced from research on carbide-reinforced nickel matrix alloys prepared by selective laser melting. nih.gov

Future Directions and Grand Challenges in Nickel Carbide Research

Development of Sustainable and Scalable Synthesis Strategies for Nickel Carbide

A primary obstacle to the widespread application of nickel carbide is the lack of synthesis methods that are both environmentally sustainable and economically scalable. Current research is focused on moving beyond traditional high-temperature, energy-intensive techniques.

Future strategies include:

Solution-Phase Synthesis: The development of facile and versatile solution-phase synthesis methods offers a promising path to producing nanostructured, stable, and readily dispersible nickel carbide nanoparticles at comparatively mild temperatures. osti.gov This approach avoids the need for reactive gases or subsequent high-temperature thermal treatments. osti.gov

Joule Heating: This technique, which uses rapid resistive heating, presents a fast, efficient, and scalable approach for synthesizing nanometer-scale transition metal carbides (TMCs). rsc.org The process involves mixing metal precursors with a carbon source and applying high-temperature Joule heating to form metal-carbide bonds within seconds, creating high-quality materials. rsc.org

One-Step Pyrolysis: Controlled one-step pyrolysis of inexpensive precursors, such as melamine (B1676169) and nickel salts, is being explored to create nickel/nickel carbide nanoparticles. researchgate.net This method offers a straightforward route to composite materials.

Co-Melt Infiltration: For catalytic applications, automated devices based on co-melt infiltration techniques are being developed to synthesize uniform nanocatalysts, addressing the limitations of conventional methods like complex procedures and difficulties in scaling up.

The overarching goal is to develop synthesis protocols that are not only efficient and reproducible but also align with the principles of green chemistry, minimizing energy consumption and environmental impact. mdpi.com The scalability of any new method is crucial for transitioning from laboratory-scale experiments to industrial-scale production. patsnap.com

Exploration of Low-Dimensional Nickel Carbide Nanostructures (e.g., 2D, 1D)

Low-dimensional (LDM) materials, which include 0D nanoparticles, 1D nanorods/nanowires, and 2D nanosheets, exhibit unique electronic and physical properties compared to their bulk counterparts due to quantum confinement effects. rsc.orgnih.gov The exploration of nickel carbide in these low-dimensional forms is a burgeoning frontier with immense potential.

Two-Dimensional (2D) Nickel Carbide: The family of 2D transition metal carbides and nitrides, known as MXenes, has garnered significant research interest for applications in electronics, energy storage, and catalysis due to their high conductivity and large surface area. aip.orgacs.orgresearchgate.netmdpi.com While much of the research has focused on materials like Ti₃C₂, the principles are applicable to nickel-based systems. acs.org For instance, nickel-doped niobium-carbide (Nb₂C) MXenes have shown significantly enhanced capacitive performance for supercapacitors. nih.gov A key challenge is the development of reliable methods to synthesize pure, stable, and high-quality 2D nickel carbide nanosheets, as their properties are distinct from their bulk form. nih.gov The role of metastable Ni₃C as an intermediate phase in the formation of 2D graphene suggests that controlled synthesis of 2D nickel carbide is achievable. osti.gov

One-Dimensional (1D) Nickel Carbide: 1D nanostructures like nanowires, nanotubes, and nanorods offer anisotropic properties, such as directional conductivity, which are valuable for applications in nanoelectronics and catalysis. anilocus.org Research into 1D nickel carbide is less developed than 2D, but the potential for creating high-aspect-ratio structures with unique catalytic or electronic properties remains a compelling area for future investigation. rsc.organilocus.org

A significant challenge in this area is the precise control over the dimensionality, morphology, and defect structure of these nanostructures, as these factors critically determine their ultimate performance. nanografi.com

Rational Design of Multifunctional Hybrid Materials Utilizing Nickel Carbide

Combining nickel carbide with other materials to form hybrid or composite structures is a powerful strategy for creating multifunctional materials with synergistic properties. The rational design of these hybrids is a key research direction aimed at tailoring materials for specific, high-performance applications. rsc.orgchemrxiv.org

Examples of promising hybrid materials include:

Carbide/Metal Hybrids: In-situ reduction of nickel onto metal carbide nanosheets creates hybrids with excellent impedance matching, making them suitable for high-performance electromagnetic absorption and interference shielding. rsc.org

Carbide/Carbon Hybrids: Anchoring nickel carbide on carbon supports like N-enriched carbon nanotubes can create highly active and durable electrocatalysts for both hydrogen and oxygen evolution reactions across a wide pH range. researchgate.net The carbon matrix not only provides high conductivity and surface area but also can have synergistic electronic effects with the carbide nanoparticles. researchgate.net

The table below summarizes some of the research findings on multifunctional nickel carbide hybrid materials.

Hybrid Material	Components	Target Application	Key Finding/Synergistic Effect	Reference
NiFeMo/NiFeMoCₓ	Nickel, Iron, Molybdenum, Nickel-Iron-Molybdenum Carbide	Overall Water Splitting	Synergistic effect between the metal and carbide components enhances both OER and HER activity.	mdpi.com
NNG Composite	Nickel Oxide (NiO), Nickel Carbide (Ni₃C), Graphene	Hydrogen Evolution Reaction (HER)	NiO and Ni₃C provide different adsorption sites that work together to boost HER activity.	researchgate.net
Fe₃O₄/NiCₓ	Iron Oxide (Fe₃O₄), Nickel Carbide (NiCₓ)	Seawater Splitting	The composite inherits a high specific surface area and undergoes self-reconstruction to form active species during reaction.	nih.gov
Metal Carbide/Ni Hybrid	Metal Carbide Nanosheets, Nickel	Electromagnetic Interference Shielding	Loading Ni onto carbide nanosheets greatly increases impedance matching and attenuation constants.	rsc.org
Ni/Ni₃C@NCNT	Nickel, Nickel Carbide (Ni₃C), N-Enriched Carbon Nanotubes	HER and OER	Favorable electronic modulation and structural strain lead to high catalytic activity.	researchgate.net

A grand challenge is to move beyond trial-and-error approaches to a more rational design framework, using computational modeling to predict optimal compositions and interfacial structures for desired functionalities.

In-Situ and Operando Characterization of Nickel Carbide Under Reaction Conditions

To understand and optimize the performance of nickel carbide in applications like catalysis, it is crucial to study the material under actual working conditions. csic.eseuropean-mrs.com In-situ and operando spectroscopic and microscopic techniques provide real-time insights into the dynamic structural and chemical changes of the catalyst, helping to identify the true active sites and reaction mechanisms. researchgate.net

Key techniques and findings include:

Operando Raman and X-ray Photoelectron Spectroscopy (XPS): These techniques have been used to show that during water oxidation, NiCₓ can transform in-situ to generate high-valence Ni-containing active species (NiOOH₂₋ₓ) that are responsible for the catalytic activity. nih.govnih.gov

In-Situ X-ray Diffraction (XRD) and Raman Spectroscopy: These methods have been employed to follow the thermal evolution of metastable Ni₃C/amorphous carbon nanocomposites, revealing the phase transitions from Ni₃C to metallic Ni and the subsequent graphitization of the carbon matrix at elevated temperatures. acs.org

Operando Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS): This has been used to study adsorbed species on catalyst surfaces during reactions like CO₂ reforming, providing information on reaction intermediates and the role of different catalyst components. csic.es

Operando Microscopy and Photoemission Spectroscopy: This combination can reveal the dynamic interplay between reactive gas species and the catalyst surface, confirming that reaction intermediates, such as carbides, can form on the nickel surface and drive reaction selectivity. acs.org

The primary challenge is to develop and apply these advanced characterization techniques to increasingly complex materials and reaction environments, such as at high pressures or in liquid-phase reactions, to build a comprehensive picture of the structure-reactivity relationship. researchgate.net

Bridging Theoretical Predictions with Experimental Verification in Nickel Carbide Science

Computational materials science, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting the properties of materials before they are synthesized. hzdr.de In nickel carbide research, a key challenge is to improve the accuracy of these theoretical predictions and to create a strong feedback loop between computational modeling and experimental validation.

Current efforts focus on:

Predicting Stable Phases: Ab initio crystal structure prediction methods have been used to explore the Ni-C phase diagram under high pressure, successfully predicting that Ni₃C with a cementite-type structure becomes stable above 53 GPa, a finding later confirmed by high-pressure synthesis experiments. rsc.orgmdpi.com

Calculating Material Properties: First-principles calculations are used to predict lattice parameters, formation enthalpies, and elastic properties of various nickel carbide stoichiometries (NiC, Ni₂C, Ni₃C). hzdr.de While lattice parameters often show good agreement with experimental data, other properties like formation enthalpies can show discrepancies, highlighting the need for more advanced theoretical methods. hzdr.deaip.org

Understanding Electronic Structure: DFT calculations help reveal the electronic structure and bonding in nickel carbide and its hybrids, providing insights into the origin of their catalytic or electronic properties. nih.gov For example, calculations revealed that high valence states of Ni in a reconstructed catalyst trigger the production of electron holes that act as electrophilic centers for water oxidation. nih.govnih.gov

A significant grand challenge is the difficulty some theoretical methods have in accurately predicting certain energetic properties of transition metal-containing species. aip.org For instance, state-of-the-art calculations for the related iron carbide (FeC) deviated from experimental values, emphasizing the need to develop more reliable ab initio procedures. aip.org Closing this gap between prediction and reality is essential for accelerating the discovery and design of new nickel carbide materials.

Nickel Carbide Phase	Property	Theoretical Prediction (DFT)	Experimental Result	Reference
Ni₃C (Pnma)	Lattice Parameters (Å)	a=4.60, c=13.00	a=4.553, c=12.92 (Electron Diffraction)	hzdr.de
Ni₃C (Pnma)	Stability	Becomes stable above 53 GPa	Synthesized at 184 GPa	rsc.org
NiC (rocksalt)	Lattice Parameter (Å)	a=4.03	Not specified (metastable)	hzdr.de

Economic Viability and Industrial Translation of Nickel Carbide Applications

For nickel carbide to move from the laboratory to industrial applications, its production and use must be economically viable. This involves overcoming several hurdles related to cost, scalability, and performance.

Key challenges and considerations include:

Cost of Production: The cost of raw materials (nickel and carbon precursors) and the energy required for synthesis are primary economic drivers. Developing the sustainable and scalable synthesis strategies mentioned in section 8.1 is paramount to reducing production costs. rsc.org

Scalability of Manufacturing: Transitioning a synthesis process from a lab bench to an industrial furnace is a significant challenge. researchgate.net It requires maintaining tight control over process parameters, such as temperature and carbon balance, to ensure consistent product quality at a larger scale. patsnap.comresearchgate.net

Performance vs. Cost Benchmark: For applications like catalysis or energy storage, nickel carbide-based materials must offer a clear performance advantage, improved lifespan, or lower cost compared to existing commercial materials (e.g., precious metal catalysts). mdpi.com

The industrial translation of nickel carbide applications will require a concerted effort involving materials scientists, chemical engineers, and economists to optimize not just the material's performance but the entire life cycle, from synthesis to end-of-life recycling.

Q & A

Q. What established synthesis methods are used for nickel carbide, and how do researchers ensure phase purity?

Nickel carbide synthesis commonly involves vapor deposition techniques (e.g., thermal evaporation of nickel onto graphite substrates at 1.8 × 10¹⁶ atoms/cm²) and powder metallurgy routes (e.g., compaction and sintering of composite materials). Phase purity is validated using Auger electron spectroscopy to detect characteristic carbide signals and low-energy electron diffraction (LEED) to confirm structural order . For reproducibility, experimental parameters (e.g., pressure, temperature, substrate type) must be rigorously documented, and purity assessments should include cross-referencing with X-ray diffraction (XRD) or transmission electron microscopy (TEM) data .

Q. Which characterization techniques are critical for analyzing nickel carbide’s structural and chemical properties?

Key techniques include:

• Auger Electron Spectroscopy (AES): Identifies chemical composition via carbide-specific electron signals.
• LEED: Assesses surface crystallinity and ordered structural phases.
• Depth Profiling: Determines layer-specific decomposition behavior (e.g., limited to 2–3 atomic layers in thermal studies) .
• Thermogravimetric Analysis (TGA): Quantifies mass changes during decomposition.
• XRD/TEM: Validates bulk crystallinity and phase identification. Researchers should combine multiple techniques to mitigate instrumental biases .

Q. What factors influence the mechanical properties of nickel carbide composites?

Mechanical performance depends on:

• Reinforcement Type: Ceramic additives (e.g., SiC, MgO) reduce thermal expansion and enhance hardness .
• Sintering Conditions: Temperature and pressure during powder metallurgy affect densification and porosity.
• Graphite Content: Self-lubricating properties improve wear resistance but may reduce tensile strength at higher concentrations . Methodological consistency in sample preparation (e.g., milling time, compaction pressure) is critical for comparative studies .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported activation energies for nickel carbide decomposition?

Discrepancies often arise from variations in experimental design:

• Temperature Ranges: Activation energy (e.g., 50 kJ/mol ) may differ if studies use non-isothermal vs. isothermal heating.
• Sample Thickness: Decomposition kinetics in thin films (2–3 atomic layers) differ from bulk materials due to surface-to-volume effects.
• Characterization Methods: AES sensitivity to surface vs. bulk composition can skew results. To address contradictions, standardize protocols (e.g., isothermal heating at 150–185°C) and report full experimental conditions, including substrate interactions .

Q. What experimental design considerations are essential for studying nickel carbide’s thermal stability?

Key considerations include:

• Control Groups: Use inert substrates (e.g., graphite) to isolate carbide-specific decomposition.
• In-Situ Characterization: Real-time AES or TGA during heating captures dynamic changes.
• Replication: Multiple trials (e.g., 150–185°C heating for 45–150 minutes) ensure kinetic reproducibility .
• Data Analysis: Apply zero-order kinetic models for thin-film decomposition, validated via Arrhenius plots .

Q. How do kinetic models (e.g., zero-order vs. first-order) apply to nickel carbide decomposition, and what analytical methods validate these models?

• Zero-Order Kinetics: Observed in thin-film decomposition due to constant surface reaction rates (e.g., 50 kJ/mol activation energy ).
• First-Order Kinetics: May apply to bulk materials where concentration-dependent reactions dominate. Validation requires:

• Isothermal Data: Plot decomposition time vs. temperature to derive activation energy.
• Statistical Fitting: Use least-squares methods to compare model adherence .